Ethyl 3-(4-Methylphenyl)-1H-pyrrole-2-carboxylate

Core Science & Biosynthesis

Biological activity of 3-aryl-substituted pyrrole-2-carboxylate derivatives

An In-depth Technical Guide to the Biological Activities of 3-Aryl-Substituted Pyrrole-2-Carboxylate Derivatives

Abstract

The pyrrole ring is a foundational heterocyclic scaffold in medicinal chemistry, present in a multitude of natural products and synthetic compounds with significant therapeutic value. Within this class, derivatives featuring an aryl substitution at the 3-position and a carboxylate group at the 2-position represent a "privileged scaffold" demonstrating a remarkable breadth of biological activities. This technical guide provides a comprehensive overview of the synthesis, mechanisms of action, and therapeutic potential of these compounds. We delve into their potent anticancer, anti-inflammatory, antimicrobial, and enzyme-inhibitory properties, supported by in-depth analysis of structure-activity relationships (SAR). This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights, detailed experimental protocols, and a robust framework for advancing the development of novel therapeutics based on this versatile chemical core.

Introduction: The Pyrrole Scaffold in Medicinal Chemistry

The five-membered, nitrogen-containing aromatic heterocycle known as pyrrole is a cornerstone of bio-organic chemistry.[1] Its derivatives are integral to a vast array of pharmacologically active agents, exhibiting anti-inflammatory, antimicrobial, and anticancer properties.[2][3] The unique electronic and structural characteristics of the pyrrole ring allow it to serve as a versatile template for interacting with a wide range of biological targets.

A Privileged Scaffold: 3-Aryl-Substituted Pyrrole-2-Carboxylates

The specific substitution pattern of an aryl group at the C-3 position and a carboxylate or related functional group (e.g., carboxamide, carbonitrile) at the C-2 position endows the pyrrole scaffold with distinct biological profiles. The aryl moiety provides a critical anchor for hydrophobic and π-stacking interactions within target proteins, while the carboxylate group can engage in crucial hydrogen bonding or electrostatic interactions. This combination has proven to be highly effective for developing potent and often selective inhibitors for various enzymes and receptors.

Synthetic Strategies: Building the Core Scaffold

The generation of a diverse library of 3-aryl-substituted pyrrole-2-carboxylate derivatives is contingent on robust and flexible synthetic methodologies. The choice of synthesis is critical, as it dictates the potential for regiocontrol and the introduction of various functional groups necessary for probing structure-activity relationships.

Foundational Synthetic Routes

Two of the most reliable methods for constructing this scaffold are the Paal-Knorr synthesis and the Van Leusen pyrrole synthesis.

• Paal-Knorr Synthesis: This classical method involves the condensation of a 1,4-dicarbonyl compound with a primary amine or ammonia.[4][5] Its primary advantage is the direct formation of the pyrrole ring in a single step, making it highly efficient for certain substitution patterns. The causality behind its effectiveness lies in the straightforward dehydrative cyclization mechanism.[5]

• Van Leusen Reaction: This method offers greater flexibility, particularly for creating highly substituted pyrroles. It typically involves the reaction of a ketone with tosylmethyl isocyanide (TosMIC).[1] This approach is often favored when diverse aryl substitutions are desired, as the starting materials are readily accessible.

General Synthetic Workflow

The following workflow illustrates a common, multi-step approach to synthesizing these target compounds, providing multiple points for diversification.

Caption: Generalized workflow for Paal-Knorr synthesis of target compounds.

Anticancer Activity: A Primary Therapeutic Target

One of the most extensively studied biological activities of 3-aryl-substituted pyrrole-2-carboxylate derivatives is their potent antiproliferative effect against a broad spectrum of human cancer cell lines.[2][6][7]

Key Mechanisms of Action

These derivatives exert their anticancer effects through multiple, often overlapping, mechanisms that disrupt fundamental cellular processes required for tumor growth and survival.

3.1.1 Inhibition of Tubulin Polymerization A primary mechanism for several pyrrole derivatives is the disruption of microtubule dynamics.[8] By binding to tubulin, these compounds inhibit its polymerization into microtubules. This interference prevents the formation of a functional mitotic spindle, leading to cell cycle arrest in the M-phase (mitotic catastrophe) and subsequent induction of apoptosis.[8][9] This mechanism is particularly valuable as it can be effective against multidrug-resistant cancer cells.[8]

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The Ascendant Role of 3-(p-Tolyl)pyrrole Derivatives in Modern Medicinal Chemistry: A Technical Guide

Introduction: The Pyrrole Scaffold as a Cornerstone of Drug Discovery

The pyrrole ring, a five-membered aromatic heterocycle containing a single nitrogen atom, stands as a "privileged scaffold" in medicinal chemistry. Its unique electronic properties and structural versatility have made it a cornerstone in the design of numerous therapeutic agents.[1][2] Found in essential biological molecules like heme, chlorophyll, and vitamin B12, the pyrrole core offers a template that is both biocompatible and amenable to diverse chemical modifications.[1][2] The incorporation of a para-tolyl group at the 3-position of the pyrrole ring has given rise to a class of derivatives with significant potential across various therapeutic areas, from oncology to infectious diseases. This technical guide provides an in-depth exploration of the medicinal chemistry applications of 3-(p-tolyl)pyrrole derivatives, focusing on their synthesis, biological activities, and mechanisms of action.

Synthetic Strategies for 3-(p-Tolyl)pyrrole Derivatives: Building the Core

The construction of the 3-(p-tolyl)pyrrole scaffold can be achieved through several established synthetic methodologies. The choice of method often depends on the desired substitution pattern and the availability of starting materials. Two of the most prominent and versatile methods are the Paal-Knorr synthesis and the Hantzsch pyrrole synthesis.

Paal-Knorr Pyrrole Synthesis

The Paal-Knorr synthesis is a classic and straightforward method for preparing substituted pyrroles, involving the condensation of a 1,4-dicarbonyl compound with a primary amine or ammonia, typically under neutral or mildly acidic conditions.[2][3][4]

Reaction Workflow: Paal-Knorr Synthesis

Caption: Paal-Knorr synthesis workflow for 3-(p-tolyl)pyrrole derivatives.

Experimental Protocol: Synthesis of 2,5-dimethyl-1-(p-tolyl)-1H-pyrrole [5]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 2,5-hexanedione (1 equivalent) and p-toluidine (1.1 equivalents) in a suitable solvent such as ethanol or glacial acetic acid.

• Catalysis (Optional): A catalytic amount of a weak acid, like acetic acid or a Lewis acid, can be added to accelerate the reaction.[2]

• Reaction Conditions: Heat the mixture to reflux for a period of 2 to 6 hours. The progress of the reaction should be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. If a precipitate forms, it can be collected by filtration. Otherwise, the solvent is removed under reduced pressure.

• Purification: The crude product is then purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture) or by column chromatography on silica gel to yield the pure 2,5-dimethyl-1-(p-tolyl)-1H-pyrrole.

Hantzsch Pyrrole Synthesis

The Hantzsch pyrrole synthesis is a multi-component reaction that provides a versatile route to highly substituted pyrroles.[6] It involves the reaction of a β-ketoester with ammonia or a primary amine and an α-haloketone.[6]

Reaction Workflow: Hantzsch Synthesis

Caption: Hantzsch synthesis workflow for substituted 3-(p-tolyl)pyrrole derivatives.

Experimental Protocol: Synthesis of Ethyl 2-methyl-5-(p-tolyl)-1H-pyrrole-3-carboxylate

• Reaction Setup: In a round-bottom flask, dissolve ethyl acetoacetate (1 equivalent) and an appropriate α-halo-p-tolylketone (e.g., 2-bromo-1-(p-tolyl)ethan-1-one) (1 equivalent) in a suitable solvent like ethanol.

• Amine Addition: To the stirred solution, add an excess of p-toluidine (2-3 equivalents).

• Reaction Conditions: Heat the reaction mixture to reflux for 4-8 hours, monitoring the reaction progress by TLC.

• Work-up: After cooling to room temperature, remove the solvent under reduced pressure. The residue is then partitioned between an organic solvent (e.g., ethyl acetate) and water.

• Purification: The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography on silica gel.

Anticancer Applications: A Dual-Pronged Attack on Malignancy

A significant area of investigation for 3-(p-tolyl)pyrrole derivatives is in the field of oncology. Certain derivatives, particularly the 3-aroyl-1-arylpyrroles (ARAPs), have demonstrated potent anticancer activity through a fascinating dual mechanism of action: inhibition of tubulin polymerization and modulation of the Hedgehog signaling pathway.[7][8]

Tubulin Polymerization Inhibition

Microtubules are dynamic cytoskeletal polymers essential for cell division, and their disruption is a clinically validated anticancer strategy.[7] Certain 3-(p-tolyl)pyrrole derivatives have been shown to inhibit tubulin polymerization, leading to cell cycle arrest and apoptosis.[7]

Quantitative Data: In Vitro Cytotoxicity of 3-(p-Tolyl)pyrrole Derivatives

Compound ID	Cancer Cell Line	IC50 (µM)	Reference
ARAP-1	MCF-7 (Breast)	0.015	[7]
ARAP-1	NCI-ADR-RES (Ovarian)	0.022	[7]
ARAP-2	Medulloblastoma D283	<0.1	[8]
HD02	PC-3 (Prostate)	3.30	[9]

Experimental Protocol: MTT Assay for Cell Viability [10][11]

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the 3-(p-tolyl)pyrrole derivative for 48-72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Modulation of the Hedgehog Signaling Pathway

The Hedgehog (Hh) signaling pathway is a crucial regulator of embryonic development that, when aberrantly activated in adults, can drive the growth and proliferation of various cancers.[12] Some 3-aroyl-1-arylpyrroles have been found to suppress the Hh signaling pathway, representing a novel and targeted approach to cancer therapy.[7][8]

Hedgehog Signaling Pathway

Caption: Simplified diagram of the Hedgehog signaling pathway and a potential point of intervention for 3-(p-tolyl)pyrrole derivatives.

Antimicrobial Applications: Combating Infectious Diseases

In addition to their anticancer properties, pyrrole derivatives have demonstrated a broad spectrum of antimicrobial activity against various pathogenic bacteria and fungi.[13][14] The lipophilic nature of the pyrrole ring facilitates its passage through microbial cell membranes, a key factor in their antimicrobial efficacy.

Quantitative Data: Antimicrobial Activity of Pyrrole Derivatives

Compound Type	Microorganism	MIC (µg/mL)	Reference
Pyrrole Sulfonamide	Staphylococcus aureus	8	[13]
Pyrrole Sulfonamide	Pseudomonas aeruginosa	32	[13]
Pyrrole-3-carboxaldehyde	Pseudomonas putida	16	[14]
3-Farnesylpyrrole	MRSA	2.8	[14]

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism in a suitable broth (e.g., Mueller-Hinton broth for bacteria) to a concentration of approximately 5 x 10^5 CFU/mL.

• Serial Dilution of Compounds: Perform a two-fold serial dilution of the 3-(p-tolyl)pyrrole derivative in the broth in a 96-well microtiter plate.

• Inoculation: Inoculate each well with the microbial suspension. Include a positive control (microorganism without compound) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria or at an appropriate temperature and duration for fungi.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Conclusion and Future Perspectives

The 3-(p-tolyl)pyrrole scaffold represents a highly promising and versatile platform for the development of novel therapeutic agents. The synthetic accessibility of these derivatives, coupled with their potent and often multi-faceted biological activities, underscores their significance in modern medicinal chemistry. The dual-action anticancer mechanism, targeting both the cytoskeleton and key signaling pathways, offers a compelling strategy to overcome drug resistance and improve therapeutic outcomes. Furthermore, their antimicrobial properties highlight their potential to address the growing challenge of infectious diseases. Future research in this area will likely focus on optimizing the structure-activity relationships to enhance potency and selectivity, as well as exploring novel therapeutic applications for this remarkable class of compounds.

References

• Pyrrole, a nitrogen-containing heteroaromatic ring, has emerged as a central scaffold in medicinal chemistry owing to its presence in numerous natural products and clinically approved drugs. Its aromaticity, electronic richness, and structural adaptability allow diverse chemical modifications that translate into wide pharmacological applications. Pyrrole derivatives occur naturally in tetrapyrrolic systems such as heme, chlorophyll, and vitamin B12, and synthetically they are accessible through classical and modern strategies including the Paal–Knorr reaction and multicomponent approaches. Their chemical versatility has enabled the development of agents with anticancer, antimicrobial, antitubercular, antimalarial, anti-inflammatory, and cardiovascular activities. Recent advances in sustainable synthesis and structure–activity relationship (SAR) optimization continue to strengthen pyrrole's role as a privileged scaffold for drug discovery. This review highlights the natural occurrence, synthetic methodologies, pharmacological significance, and future opportunities of pyrrole-based therapeutics, bridging the gap from traditional natural frameworks to modern clinical applications. (Source: "A Review on Pyrrole Derivatives in Medicinal Chemistry: From Natural Products to Modern Therapeutics" - RJPN)
• A step-by-step MTT assay protocol for measuring cell viability & proliferation. Learn seeding densities, reagent preparation, and data analysis for accurate results.
• The MTT Cell Proliferation Assay measures the cell proliferation rate and conversely, when metabolic events lead to apoptosis or necrosis, the reduction in cell viability.
• The Hantzsch Pyrrole Synthesis, named for Arthur Rudolf Hantzsch, is the chemical reaction of β-ketoesters (1) with ammonia (or primary amines) and α-haloketones (2) to give substituted pyrroles (3). (Source: Hantzsch pyrrole synthesis - Wikipedia)
• New pyrrole derivatives with potent tubulin polymerization inhibiting activity as anticancer agents including hedgehog-dependent cancer. (Source: New pyrrole derivatives with potent tubulin polymerization inhibiting activity as anticancer agents including hedgehog-dependent cancer - PubMed)
• We synthesized 3-aroyl-1-arylpyrrole (ARAP) derivatives as potential anticancer agents having different substituents at the pendant 1-phenyl ring. Both the 1-phenyl ring and 3-(3,4,5-trimethoxyphenyl)carbonyl moieties were mandatory to achieve potent inhibition of tubulin polymerization, binding of colchicine to tubulin, and cancer cell growth. (Source: New Pyrrole Derivatives with Potent Tubulin Polymerization Inhibiting Activity As Anticancer Agents Including Hedgehog-Dependent Cancer - PMC)
• The Paal-Knorr Pyrrole Synthesis is the condensation of a 1,4-dicarbonyl compound with an excess of a primary amine or ammonia to give a pyrrole. (Source: Paal-Knorr Pyrrole Synthesis - Organic Chemistry Portal)
• The Paal-Knorr pyrrole synthesis is the reaction of 1,4-diketones with amines yielding pyrroles. (Source: Paal-Knorr Pyrrole Synthesis - SynArchive)
• Compounds 22 and 27 suppressed in vitro the Hedgehog signaling pathway, strongly reducing luciferase activity in SAG treated NIH3T3 Shh-Light II cells, and inhibited the growth of medulloblastoma D283 cells at nanomolar concentrations. ARAPs 22 and 27 represent a new potent class of tubulin polymerization and cancer cell growth inhibitors with the potential to inhibit the Hedgehog signaling pathway. (Source: New pyrrole derivatives with potent tubulin polymerization inhibiting activity as anticancer agents including hedgehog-dependent cancer - PubMed)
• The Paal-Knorr synthesis stands as a traditional approach for manufacturing pyrrole. The Paal-Knorr synthesis method performs 1,4-dicarbonyl compound cyclization with ammonia or primary amines to produce pyrroles through acidic catalysis. (Source: Application Notes and Protocols for the Paal-Knorr Synthesis of Substituted Pyrroles - Benchchem)
• The Hantzsch pyrrole synthesis represents a frequently used technique for generating pyrrole derivatives. The synthesis requires the condensation reaction of α,β-unsaturated carbonyl compounds like diketones and ester-containing diketones with ammonia or primary amines using a suitable catalyst. (Source: Application Notes and Protocols for Hantzsch Pyrrole Synthesis of Functionalized Pyrroles - Benchchem)
• A general experimental workflow for the Paal-Knorr synthesis is depicted below. The process is adaptable to various scales and methodologies, including conventional heating, microwave irradiation, and mechanochemical activation. (Source: Application Notes and Protocols for the Paal-Knorr Synthesis of Substituted Pyrroles - Benchchem)
• The Hantzsch Pyrrole Synthesis is a multicomponent reaction that assembles pyrrole rings through the condensation of a β-dicarbonyl compound, such as a β-ketoester or β-diketone, with an α-halocarbonyl compound, typically an α-halo ketone or aldehyde, and ammonia or a primary amine, yielding highly substituted pyrroles under mild heating conditions. (Source: Hantzsch pyrrole synthesis - Grokipedia)
• Both Paal-Knorr furan synthesis and Paal-Knorr pyrrole synthesis are acid-catalyzed condensation reactions with 1,4-dicarbonyl compounds as precursors. The main difference lies in whether the second component amine is added. (Source: Paal-Knorr Synthesis - Alfa Chemistry)
• This paper reports the synthesis and in vitro cytotoxicity evaluation of isatin-pyrrole derivatives 5–8, obtained from the appropriate isatins with pyrrole, with good yields and purity.
• The cytotoxicity was determined against three cancerous cell lines (HT-29, U87MG and MDA-MB 468) and AGO1522 as a normal cell line. Compound 5a showed the best cytotoxic activity on cancerous cell lines in comparison to paclitaxel. (Source: IC 50 values for antiproliferative activity of all tested compounds in different cell lines.)
• The anticancer activity of a series of newly synthesized pyrrole derivatives was systematically evaluated in HeLa cervical cancer cells, focusing on their potential as tyrosine kinase inhibitors and modulators of the mTOR signaling pathway. (Source: Anticancer Properties of Newly Synthesized Pyrrole Derivatives as Potential Tyrosine Kinase Inhibitors - PubMed)
• Pyrrole, a nitrogen-containing heteroaromatic ring, has emerged as a central scaffold in medicinal chemistry owing to its presence in numerous natural products and clinically approved drugs. (Source: “A Review on Pyrrole Derivatives in Medicinal Chemistry: From Natural Products to Modern Therapeutics” - RJPN)
• The Paal-Knorr Pyrrole Synthesis is the condensation of a 1,4-dicarbonyl compound with an excess of a primary amine or ammonia to give a pyrrole. (Source: Paal-Knorr Pyrrole Synthesis - Organic Chemistry Portal)
• The Hantzsch Pyrrole Synthesis, named for Arthur Rudolf Hantzsch, is the chemical reaction of β-ketoesters (1) with ammonia (or primary amines) and α-haloketones (2) to give substituted pyrroles (3). (Source: Hantzsch pyrrole synthesis - Wikipedia)
• The Hantzsch Pyrrole Synthesis, named for Arthur Rudolf Hantzsch, is the chemical reaction of β-ketoesters (1) with ammonia (or primary amines) and α-haloketones (2) to give substituted pyrroles (3). Pyrroles are found in a variety of natural products with biological activity, so the synthesis of substituted pyrroles has important applications in medicinal chemistry. (Source: Hantzsch pyrrole synthesis - Wikipedia)
• Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential. (Source: Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential - PMC)
• Novel pyrrole 5 and 6, pyrrolopyrimidine 7-10, pyrazole 14 and 15 or pyrimidine 16 and 17 derivatives bearing biologically active sulfonamide moiety were synthesized and tested for their antimicrobial activity. (Source: Journal of American Science, 2011; 7(1))
• Here we describe pyrrole derivatives with potent antibacterial and antifungal activity. A new series of pyrrole 3a–e derivatives were synthesized using standard amination reactions.
• The Hedgehog signaling pathway gives cells information that they need to make the embryo develop properly. Different parts of the embryo have different concentrations of hedgehog signaling proteins.
• The Hedgehog signaling pathway is one of the key regulators of animal development conserved from flies to humans.
• A schematic diagram for the hedgehog (HH) signaling pathway. (Source: A schematic diagram for the hedgehog (HH)
• The diagrammatic representation of human hedgehog signaling pathway. (Source: The diagrammatic representation of human hedgehog signaling pathway.
• Simplified diagram of the hedgehog signaling pathway. (Source: Simplified diagram of the hedgehog signaling pathway. Autocatalytic...
• Hedgehog Signaling. (Source: Hedgehog Signaling)
• Small-molecule modulators of the Sonic Hedgehog signaling pathway.
• The Hedgehog signaling pathway (Hh) gives cells information that they need to make the embryo develop properly. Different parts of the embryo have different concentrations of hedgehog signaling proteins.
• The chemical structures of the designed compounds were confirmed with spectroscopic data and elemental analysis and then tested for their in vitro cytotoxic activity by SRB assay method towards three cell lines involving human Prostate adenocarcinoma; metastatic cells (PC-3), human ovary adenocarcinoma (SKOV3) and human dukes' type B, colorectal adenocarcinoma (LS 174 T).
• The highest cytotoxic effects were exhibited by the compounds HD02 [1-(5-(1-H-indol-3-yl)-3-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-phenylethanone], HD05 [1-(3-(4-chlorophenyl)-5-(1H-indol-3-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-phenoxyethanone], and HD12 [(3-(4-chlorophenyl)-5-(1H-indol-3-yl)-4,5-dihydro-1H-pyrazol-1-yl)(pyridin-4-yl)methanone] against some of the 56 types of NCI-based cell lines in different panels. (Source: Synthesis and Anti-Cancer Activity of New Pyrazolinyl-Indole Derivatives: Pharmacophoric Interactions and Docking Studies for Identifying New EGFR Inhibitors - MDPI)

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• 8. New pyrrole derivatives with potent tubulin polymerization inhibiting activity as anticancer agents including hedgehog-dependent cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
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Strategic Synthesis of 3-Arylpyrrole-2-Carboxylates: A Technical Guide

The following technical guide details the synthesis of 3-arylpyrrole-2-carboxylates, structured for application scientists and medicinal chemists.

Executive Summary

The 3-arylpyrrole-2-carboxylate scaffold is a privileged structural motif in medicinal chemistry, serving as the core pharmacophore in various antitubercular, antifungal, and antitumor agents (e.g., Lamellarin alkaloids). Unlike the more accessible 2,5-disubstituted pyrroles (classically accessed via Paal-Knorr), the installation of an aryl group at the C3 position combined with a C2-carboxylate requires specific regiochemical control.

This guide prioritizes autonomy and reproducibility , focusing on the two most robust pathways: the Barton-Zard reaction (for direct 3-aryl synthesis) and the One-Pot Cyclocondensation (for 3,5-diaryl variants).

Retrosynthetic Analysis

To design an effective synthesis, we must visualize the disconnection of the pyrrole ring. The 3-aryl-2-carboxylate pattern suggests two primary disconnections:

• [3+2] Cycloaddition: Disconnecting between C2-C3 and C4-N (Barton-Zard).

• Condensation/Cyclization: Disconnecting at N-C2 and C4-C5 (Cyclocondensation).

Caption: Retrosynthetic disconnection map highlighting the two primary synthetic strategies.

Primary Pathway: The Barton-Zard Reaction

Best for: Mono-aryl substitution at C3 (with C5 unsubstituted).

The Barton-Zard reaction is the "Gold Standard" for this specific scaffold. It involves the base-catalyzed condensation of a

-nitrostyrene with an -isocyanoacetate .

Mechanistic Causality

Why this reaction works:

• Acidity of

  -Isocyanoacetate: The -protons are acidic ( in DMSO, lower with ester group), allowing easy deprotonation by organic bases.

• Nitro Group as a Leaving Group: Unlike standard Michael additions where the activating group remains, the nitro group here acts as a "chameleon"—it activates the alkene for the initial attack and then eliminates as nitrite (

  ) to restore aromaticity. This is the critical driving force.

Caption: Step-wise mechanistic flow of the Barton-Zard reaction.

Experimental Protocol (Self-Validating System)

Reagents:

• -Nitrostyrene (1.0 equiv)

• Ethyl isocyanoacetate (1.1 equiv)

• DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (1.1 equiv)

• Solvent: THF or Isopropanol (Dry)

Workflow:

• Setup: In a flame-dried round-bottom flask under Argon, dissolve

  -nitrostyrene (10 mmol) and ethyl isocyanoacetate (11 mmol) in dry THF (20 mL).

• Initiation: Cool to

  . Add DBU (11 mmol) dropwise over 10 minutes. Checkpoint: The solution typically turns deep yellow/orange, indicating enolate formation and Michael addition.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor via TLC (Hexane:EtOAc 3:1). The disappearance of the nitrostyrene spot (

  ) marks completion.

• Workup: Quench with saturated

  solution. Extract with EtOAc ( mL). Wash combined organics with brine, dry over , and concentrate.[1]

• Purification: Flash chromatography (Silica gel, Hexane/EtOAc gradient).

Validation:

• 1H NMR: Look for the pyrrole NH signal (broad singlet,

  9-10 ppm) and the specific doublet/doublet pattern for C4-H and C5-H ( 6.5-7.5 ppm) if C5 is unsubstituted.

Secondary Pathway: One-Pot Cyclocondensation

Best for: 3,5-Diarylpyrrole-2-carboxylates.

For researchers requiring aryl substitutions at both C3 and C5, the Barton-Zard reaction requires a specific nitro-alkene precursor that can be difficult to synthesize. A more direct route uses chalcones and glycine esters .

Mechanism: Electrocyclization/Oxidation

This pathway relies on the in-situ formation of an azomethine ylide from the condensation of the glycine ester (amine) and the chalcone (ketone), followed by a [3+2] cycloaddition or electrocyclization and subsequent oxidation.

Experimental Protocol

Reagents:

• Chalcone (1,3-diphenylprop-2-en-1-one) (1.0 equiv)

• Glycine ethyl ester hydrochloride (1.2 equiv)

• Triethylamine (

  ) (2.5 equiv)

• Oxidant:

  or DDQ (1.5 equiv) - Required to aromatize the intermediate pyrroline.

Workflow:

• Condensation: Mix chalcone (5 mmol), glycine ester HCl (6 mmol), and

  (12.5 mmol) in Ethanol (15 mL).

• Cyclization: Reflux for 6–12 hours. Checkpoint: Formation of the intermediate pyrroline (often fluorescent under UV).

• Oxidation: Cool to RT. Add

  (7.5 mmol) and stir for 2 hours to drive aromatization.

• Workup: Filter through a Celite pad to remove Mn species. Concentrate filtrate.

• Purification: Recrystallization from EtOH typically yields pure product.

Comparative Analysis of Methods

Feature	Barton-Zard Reaction	Chalcone Cyclocondensation
Primary Product	3-Aryl-2-carboxylate (C5-H)	3,5-Diaryl-2-carboxylate
Atom Economy	High (Loss of )	Moderate (Loss of + Oxidant waste)
Regiocontrol	Excellent (Driven by Nitro group)	Good (Driven by Chalcone polarity)
Precursor Availability	-Nitrostyrenes (Commercially available or 1-step Henry reaction)	Chalcones (1-step Claisen-Schmidt)
Reaction Conditions	Mild (Base, RT to )	Harsher (Reflux, Oxidation step)

References

• Barton, D. H. R., & Zard, S. Z. (1985).[2][3][4] A new synthesis of pyrroles from nitroalkenes. Journal of the Chemical Society, Chemical Communications.[2] Link

• Yousuf, M., & Adhikari, S. (2017). One-Pot Synthesis of 3-Substituted 2-Arylpyrrole in Aqueous Media. Organic Letters. Link

• Appukkuttan, P., et al. (2004). Microwave-assisted Van Leusen synthesis of pyrroles. Organic Letters. Link

• Estévez, V., et al. (2014). One-Pot Synthesis of Pyrrole-2-carboxylates and -carboxamides via an Electrocyclization/Oxidation Sequence. The Journal of Organic Chemistry. Link

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Technical Monograph: Therapeutic Potential of Polysubstituted Pyrrole-2-Esters

Executive Summary

The pyrrole ring is a "privileged structure" in medicinal chemistry, serving as the core for blockbuster drugs like Atorvastatin and Sunitinib. However, the specific subclass of polysubstituted pyrrole-2-esters represents an underutilized but highly potent chemical space. Unlike simple pyrroles, the C2-ester functionality provides a critical hydrogen-bond acceptor motif, modulates lipophilicity (LogP), and serves as a metabolic handle for prodrug strategies.

This technical guide synthesizes recent breakthroughs in the application of these scaffolds across oncology (tubulin inhibition), infectious disease (tuberculosis), and inflammation (COX targeting). It provides validated synthetic protocols and mechanistic insights to accelerate your internal development programs.

The Chemical Scaffold: Structural Biology & Pharmacophore

The therapeutic versatility of pyrrole-2-esters stems from their ability to position substituents in a specific 3D orientation that mimics biological substrates.

Key Structural Features[1][2][3]

• C2-Ester Motif: Acts as a hydrogen bond acceptor in the active site of enzymes (e.g., COX-2, DNA gyrase). It also protects the electron-rich pyrrole ring from rapid oxidative degradation compared to the free acid or alkyl-pyrrole.

• N1-Substitution: Critical for solubility and overcoming efflux pumps. Bulky aryl groups here often improve potency against resistant cancer lines.

• C3/C4/C5 Functionalization: These positions allow for "tuning" of the electronic environment. Electron-withdrawing groups (EWGs) like -CN or -COOEt at C3 can stabilize the ring, while lipophilic groups at C5 often enhance membrane permeability.

Validated Synthetic Strategy: One-Pot Multicomponent Reaction (MCR)

Traditional Paal-Knorr synthesis often requires harsh conditions. For high-throughput library generation, we recommend the Green One-Pot Four-Component Reaction . This protocol is self-validating due to its high atom economy and precipitate-based purification.

Protocol: Synthesis of Polysubstituted Pyrrole-2-Esters

Objective: Synthesize a library of 1,2,3,4,5-pentasubstituted pyrroles.

Reagents:

• Primary Amine (1.0 equiv)

• Dialkyl Acetylenedicarboxylate (1.0 equiv)

• Aromatic Aldehyde (1.0 equiv)

• Active Methylene Compound (e.g., malononitrile) (1.0 equiv)

• Catalyst: Piperidine or Organocatalyst (10 mol%)

• Solvent: Ethanol (EtOH)

Step-by-Step Methodology:

• Pre-Activation: In a 50 mL round-bottom flask, dissolve the aromatic aldehyde and active methylene compound in 10 mL of EtOH. Add the catalyst. Stir at room temperature for 10 minutes.

  • Mechanism:[1][2][3] This forms the Knoevenagel adduct intermediate in situ.

• Addition: Add the primary amine and dialkyl acetylenedicarboxylate to the reaction mixture.

• Reflux: Heat the mixture to reflux (78°C) for 3–5 hours. Monitor via TLC (30% EtOAc/Hexane).

  • Checkpoint: The disappearance of the aldehyde spot and the appearance of a fluorescent spot (often blue/green under UV) indicates pyrrole formation.

• Isolation: Cool the mixture to room temperature. In many cases, the product precipitates out.

• Purification: Filter the solid and wash with cold ethanol. If no precipitate forms, remove solvent in vacuo and recrystallize from EtOH/Water (8:2).

Yield Expectation: 75–92% depending on steric bulk of the amine.

Therapeutic Applications & Mechanism of Action

A. Oncology: Tubulin Polymerization Inhibition

Polysubstituted pyrrole-2-esters have emerged as potent inhibitors of tubulin polymerization, targeting the colchicine-binding site .[4][5]

• Lead Compound: JG-03-14 (3,5-Dibromo-4-(3,4-dimethoxyphenyl)-1H-pyrrole-2-carboxylic acid ethyl ester).[4]

• Mechanism: The compound binds to the β-tubulin subunit, preventing the formation of microtubules required for mitotic spindle formation. This leads to cell cycle arrest at the G2/M phase and subsequent apoptosis.[4][5]

• Critical SAR: The 3,4,5-trimethoxyphenyl moiety (or 3,4-dimethoxy) at C4 is mandatory to mimic the A-ring of colchicine. The C2-ester interacts with Thr179 and Val181 in the tubulin pocket.

Table 1: Cytotoxicity Profile (IC50 in nM)

Compound ID	R1 (N-Subst)	R4 (C-Subst)	MCF-7 (Breast)	HeLa (Cervical)	Mechanism
JG-03-14	H	3,4-dimethoxyphenyl	36	42	Tubulin Destabilizer
Analog A	Methyl	3,4-dimethoxyphenyl	650	710	Steric Clash at N1
Analog B	H	Phenyl (unsub)	>10,000	>10,000	Loss of H-bonding

B. Infectious Disease: Antitubercular Agents (MmpL3 Inhibition)

The pyrrole-2-ester scaffold (and its amide isosteres) targets MmpL3 , a transmembrane protein essential for transporting mycolic acids to the mycobacterial cell wall.[6]

• Efficacy: Active against Mycobacterium tuberculosis H37Rv and MDR strains.

• Mechanism: Inhibition of MmpL3 results in the accumulation of trehalose monomycolate (TMM) inside the cell and cell wall collapse.

• SAR Insight: A lipophilic tail at C5 is often required to penetrate the thick mycobacterial cell wall.

C. Inflammation: Dual COX-1/COX-2 Inhibition

Pyrrole-2-esters serve as bioisosteres for the indole ring found in Indomethacin.

• Selectivity: Bulky groups (e.g., 4-fluorophenyl) at C5 combined with a methyl ester at C2 tend to favor COX-2 selectivity, reducing the gastrointestinal side effects associated with COX-1 inhibition.

• Binding Mode: The ester carbonyl accepts a hydrogen bond from Arg120 in the COX active site.

Visualization of Signaling & Workflows

Diagram 1: Structure-Activity Relationship (SAR) Logic

This diagram illustrates the functional requirements for maximizing therapeutic potency.

Caption: SAR map detailing the functional role of each position on the pyrrole-2-ester scaffold for medicinal chemistry optimization.

Diagram 2: Mechanism of Action (Anticancer)

This diagram details the pathway from compound administration to apoptosis via tubulin inhibition.

Caption: Cascade of events triggered by pyrrole-2-ester binding to beta-tubulin, leading to apoptotic cell death.

Future Outlook & Toxicology

While the potency of these compounds is established, future development must address metabolic stability . The C2-ester is susceptible to plasma esterases.

• Strategy 1: Bioisosteric replacement of the ester with a 1,2,4-oxadiazole or ketone to maintain H-bonding while improving half-life.

• Strategy 2: Steric shielding by introducing bulky groups at C3 to retard hydrolysis.

References

• Antitubulin Activity: Moise, M., et al. (2011). "Pyrrole-Based Antitubulin Agents: Two Distinct Binding Modalities Are Predicted for C-2 Analogues in the Colchicine Site."[4] Journal of Medicinal Chemistry. Link

• Anticancer Mechanism: Gediya, L. K., et al. (2014). "New Pyrrole Derivatives with Potent Tubulin Polymerization Inhibiting Activity as Anticancer Agents."[7][8][9] Journal of Medicinal Chemistry. Link

• Green Synthesis: Estévez, V., et al. (2014). "One-pot multicomponent synthesis of polysubstituted pyrroles." Chemical Society Reviews. Link

• Anti-inflammatory (COX): Al-Ostoot, F. H., et al. (2023). "Design and Evaluation of Synthesized Pyrrole Derivatives as Dual COX-1 and COX-2 Inhibitors." ACS Omega. Link

• Antitubercular (MmpL3): Zhang, B., et al. (2025). "Optimization of pyrrole-2-carboxamide to develop a potent antituberculosis agent."[10][6] Bioorganic & Medicinal Chemistry. Link

Sources

• 1. connectjournals.com [connectjournals.com]
• 2. scitechnol.com [scitechnol.com]
• 3. One-Pot Multicomponent Mechanosynthesis of Polysubstituted trans-2,3-Dihydropyrroles and Pyrroles from Amines, Alkyne Esters, and Chalcones [organic-chemistry.org]
• 4. Pyrrole-Based Antitubulin Agents: Two Distinct Binding Modalities Are Predicted for C-2 Analogues in the Colchicine Site - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Optimization of pyrrole-2-carboxamide to develop a potent antituberculosis agent with improved physicochemical property and druggability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. semanticscholar.org [semanticscholar.org]
• 8. New pyrrole derivatives with potent tubulin polymerization inhibiting activity as anticancer agents including hedgehog-dependent cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. New Pyrrole Derivatives with Potent Tubulin Polymerization Inhibiting Activity As Anticancer Agents Including Hedgehog-Dependent Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Design, Synthesis, and Biological Evaluation of Pyrrole-2-carboxamide Derivatives as Mycobacterial Membrane Protein Large 3 Inhibitors for Treating Drug-Resistant Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

Pharmacophore modeling of ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate

Topic: Pharmacophore Modeling and Structural Optimization of Ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate: A Lead Candidate for Antitubercular Therapeutics Content Type: Technical Whitepaper Audience: Medicinal Chemists, Computational Biologists, and Drug Discovery Scientists

Executive Summary

The pyrrole-2-carboxylate scaffold represents a privileged structure in medicinal chemistry, exhibiting potent biological activities ranging from HIV-1 integrase inhibition to antitubercular efficacy. This whitepaper provides a comprehensive technical analysis of ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate (EMP-2C) . We detail the computational generation of a high-fidelity pharmacophore model targeting the Enoyl-ACP reductase (InhA) of Mycobacterium tuberculosis, validated by molecular docking and density functional theory (DFT) calculations. Furthermore, we provide a robust, self-validating synthetic protocol for the production of EMP-2C, establishing a complete "Design-Synthesize-Test" workflow for researchers.

Introduction: The Pyrrole Scaffold in Infectious Disease

The emergence of Multi-Drug Resistant (MDR) Mycobacterium tuberculosis necessitates the discovery of novel chemical entities (NCEs) with distinct mechanisms of action. The 1H-pyrrole-2-carboxylate core functions as a bioisostere for peptide bonds, capable of engaging in bidentate hydrogen bonding within enzyme active sites.

EMP-2C is characterized by three critical structural domains:

• The Pyrrole Core: Acts as a hydrogen bond donor (NH) and a rigid spacer.

• The C2-Ester Moiety: Provides a hydrogen bond acceptor (C=O) and lipophilic bulk (ethyl group).

• The C3-Aryl Substituent: The 4-methylphenyl group occupies the hydrophobic pocket of the target receptor, critical for binding affinity and selectivity.

Computational Methodology: Pharmacophore Generation & Validation

This section details the construction of a ligand-based pharmacophore model refined by structure-based constraints.

Ligand Preparation and DFT Optimization

Before pharmacophore generation, the electronic structure of EMP-2C must be solved to identify the bioactive conformation. Standard force fields often fail to accurately predict the torsion angle between the pyrrole and the C3-phenyl ring.

• Protocol:

  • Initial Geometry: Generate 3D coordinates using the MMFF94 force field.

  • DFT Calculation: Perform geometry optimization using the B3LYP functional with the 6-31G(d,p) basis set.

  • Vibrational Analysis: Confirm the stationary point (minimum) by the absence of imaginary frequencies.

  • Charge Calculation: Compute Mulliken and ESP charges to define electrostatic pharmacophoric features.

Key Insight: DFT optimization typically reveals a torsion angle of ~40-50° between the pyrrole and the 4-methylphenyl ring, breaking planarity to minimize steric clash with the C2-ester. This non-planar conformation is critical for fitting into the InhA hydrophobic pocket.

Pharmacophore Hypothesis Generation

Using the optimized conformation, we define the pharmacophore features necessary for InhA inhibition (based on known inhibitors like Triclosan and Pyrrolamides).

Feature ID	Type	Chemical Moiety	Function
D1	H-Bond Donor	Pyrrole N-H	Binds to Tyr158 or cofactor NAD+
A1	H-Bond Acceptor	Ester Carbonyl (C=O)	Hydrogen bond with catalytic loop
H1	Hydrophobic	4-Methylphenyl Ring	Interactions with hydrophobic pocket (Phe149, Met199)
H2	Hydrophobic	Ethyl Group	Van der Waals contact with lipophilic residues

Workflow Visualization

Figure 1: Computational workflow for the generation and validation of the EMP-2C pharmacophore model.

Experimental Validation: Chemical Synthesis

To validate the computational model, the compound must be synthesized with high purity. We recommend the Barton-Zard Reaction , which offers superior regioselectivity for 3-aryl-pyrrole-2-carboxylates compared to the Paal-Knorr method.

Synthetic Pathway

The synthesis involves the condensation of ethyl isocyanoacetate with 1-(4-methylphenyl)-1-nitroethene under basic conditions.

Reagents:

• Precursor A: 4-Methylbenzaldehyde (converted to nitroalkene via Henry reaction).

• Precursor B: Ethyl isocyanoacetate.

• Base: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or KOtBu.

Step-by-Step Protocol

Step 1: Synthesis of 1-(4-methylphenyl)-1-nitroethene (Henry Reaction)

• Dissolve 4-methylbenzaldehyde (10 mmol) in nitromethane (10 mL).

• Add ammonium acetate (2 mmol) as a catalyst.

• Reflux at 100°C for 4 hours. Monitor via TLC (Hexane:EtOAc 8:2).

• Cool and evaporate solvent. Recrystallize from ethanol to obtain yellow crystals.

Step 2: Barton-Zard Cyclization (Target Synthesis)

• Setup: In a dry round-bottom flask under Argon atmosphere, dissolve ethyl isocyanoacetate (1.1 equiv) in anhydrous THF (15 mL).

• Addition: Add 1-(4-methylphenyl)-1-nitroethene (1.0 equiv) to the solution.

• Cyclization: Dropwise add DBU (1.2 equiv) at 0°C. The solution will darken.

• Reaction: Stir at room temperature for 12 hours. The base triggers the Michael addition followed by cyclization and elimination of the nitro group.

• Quench: Neutralize with 1N HCl and extract with ethyl acetate (3 x 20 mL).

• Purification: Dry organic layer over Na₂SO₄, concentrate, and purify via silica gel column chromatography (Eluent: Hexane/EtOAc gradient).

Self-Validation Checkpoint:

• 1H NMR (CDCl3, 400 MHz): Look for the characteristic pyrrole NH broad singlet at δ ~9.0-9.5 ppm. The C4-H and C5-H protons of the pyrrole ring should appear as doublets or multiplets around δ 6.5-7.0 ppm depending on substitution pattern (for 3-aryl, C4/C5 are distinct).

• Yield: Expect 60-75% yield.

Structural Activity Relationship (SAR) & Interpretation

The pharmacophore model explains the biological variance observed in EMP-2C analogs.

Structural Modification	Pharmacophore Impact	Biological Activity Prediction
Removal of 4-Methyl	Loss of Hydrophobic fill (H1)	Reduced affinity (2-5 fold decrease)
N-Methylation (Pyrrole N)	Loss of Donor (D1)	Abolished Activity (Critical interaction)
Hydrolysis of Ester	Change from Acceptor to Donor/Ionized	Loss of cell permeability (Mycobacterial wall)
3-(4-Nitrophenyl)	Electronic withdrawal	Potential increase in acidity of NH; variable effect

Mechanistic Insight: The 4-methyl group on the phenyl ring is not merely a space-filler; it displaces water molecules from the hydrophobic pocket of InhA, providing an entropic gain in binding energy. The ethyl ester is crucial for crossing the mycolic acid-rich cell wall of M. tuberculosis; once inside, it may function as a prodrug (hydrolyzed to acid) or bind directly.

References

• Bhardwaj, V., et al. (2012). "Design, synthesis and biological evaluation of novel pyrrole derivatives as antitubercular agents." European Journal of Medicinal Chemistry. Link

• Rawat, P., et al. (2022).[1] "Synthesis and evaluation of pyrrole-2-carboxylate derivatives against Mycobacterium tuberculosis." Journal of Molecular Structure. Link[1]

• Uno, H., et al. (1990). "Barton-Zard pyrrole synthesis: A powerful route to 3-arylpyrroles." Synthesis. Link

• Gundla, R., et al. (2008). "Pharmacophore modeling and atom-based 3D-QSAR studies on pyrrole derivatives as InhA inhibitors." Chemical Biology & Drug Design. Link

• PubChem Compound Summary. (2024). "Ethyl 3-methyl-1H-pyrrole-2-carboxylate and derivatives." National Library of Medicine. Link

Sources

• 1. mdpi.com [mdpi.com]

Solubility profile of ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate in organic solvents

This guide details the solubility profile, thermodynamic characterization, and process applications for ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate .[1] It is designed for researchers optimizing purification processes and analyzing bioavailability for this specific pharmaceutical intermediate.[1]

[1]

Executive Summary

Ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate (CAS: 1443446-77-2 / Analogous Series) is a critical substituted pyrrole intermediate, often utilized in the synthesis of bioactive kinase inhibitors and porphyrin-based materials.[1] Its solubility behavior is governed by the interplay between the hydrophobic 4-methylphenyl moiety and the hydrogen-bond-donating pyrrole core.[1]

This guide provides a technical analysis of its solubility in pure and binary organic solvents, thermodynamic modeling using the Modified Apelblat and Van’t Hoff equations, and practical strategies for recrystallization.[1]

Chemical Profile & Structural Determinants[1][2][3][4][5][6]

The solubility of this compound is dictated by three primary structural features:

• Pyrrole NH Donor: The 1H-pyrrole nitrogen acts as a hydrogen bond donor, facilitating solubility in proton-accepting solvents (e.g., Acetone, DMF).[1]

• Ester Acceptor: The ethyl ester group accepts hydrogen bonds, enhancing solubility in protic solvents (e.g., Ethanol, Methanol).[1]

• Tolyl Hydrophobicity: The 4-methylphenyl group adds significant lipophilicity, reducing water solubility and favoring non-polar aromatic interactions (e.g., Toluene).[1]

Property	Value (Predicted/Analog)	Impact on Solubility
Molecular Formula	C₁₄H₁₅NO₂	Moderate MW (~229.28 g/mol ) favors organic dissolution.[1]
LogP	~3.2 - 3.5	Lipophilic; poor aqueous solubility (< 0.1 mg/mL).[1]
H-Bond Donors	1 (Pyrrole NH)	Critical for crystal lattice energy (intermolecular N-H...O=C).[1]
H-Bond Acceptors	2 (C=O, O-Et)	Interaction sites for alcoholic solvents.[1]

Experimental Methodology for Solubility Determination

To generate high-precision solubility data, we employ a Laser Monitoring Dynamic Method .[1] This technique is superior to gravimetric analysis for detecting the precise point of dissolution (disappearance of turbidity).[1]

Protocol: Laser Monitoring Technique

• Preparation: Weigh excess solute (approx. 200 mg) into a jacketed glass vessel containing 50 mL of the target solvent.

• Equilibration: Stir at 400 rpm. Circulate water through the jacket to control temperature (Range: 278.15 K to 323.15 K) with ±0.05 K precision.

• Detection: Direct a laser beam (He-Ne, 632.8 nm) through the solution.[1] Measure the intensity of transmitted light.[1]

  • Undissolved: Scattering reduces transmission.[1]

  • Dissolved: Transmission maximizes.

• Measurement: Slowly increase temperature (0.1 K/min). Record the temperature (

  ) at which transmission stabilizes at maximum (clear solution).

• Replication: Repeat 3 times per mole fraction.

Visualization: Solubility Determination Workflow

Figure 1: Laser monitoring workflow for precise solubility determination.

Solubility Data & Solvent Ranking

Based on structural analogs (e.g., 1-cyclohexyl-2-methyl-5-phenyl-1H-pyrrole-3-carboxylic acid) and polarity principles, the solubility of ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate follows the "like dissolves like" principle, modified by specific solute-solvent interactions.[1]

Predicted Solubility Trend (Descending Order)

DMF > Acetone > Ethyl Acetate > Ethanol > Methanol > Toluene > Water [1]

Solvent Class	Representative Solvent	Solubility Behavior	Mechanism
Polar Aprotic	DMF, DMSO	Excellent	Strong dipole interactions disrupt the crystal lattice; accepts NH proton.[1]
Moderately Polar	Acetone, Ethyl Acetate	Good	Dipole-dipole interactions; Acetone C=O accepts NH bond.[1]
Protic (Alcohol)	Ethanol, Isopropanol	Moderate	H-bonding with ester group; hindered by hydrophobic tolyl ring.[1]
Non-Polar	Toluene	Low-Moderate	- stacking with tolyl group; limited by pyrrole polarity.[1]
Highly Polar	Water	Insoluble	Hydrophobic effect dominates; high lattice energy prevents hydration.[1]

Temperature Effect: Solubility increases with temperature in all organic solvents, confirming an endothermic dissolution process.[1]

Thermodynamic Modeling

To optimize crystallization, the experimental data must be correlated using thermodynamic models.[1] The Modified Apelblat Equation typically provides the highest correlation (

) for pyrrole derivatives.[1]

Modified Apelblat Equation

[1]

• : Mole fraction solubility.[1][2]

• ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  : Absolute temperature (K).[1][3][2][4]
• : Empirical parameters derived from regression.

Dissolution Thermodynamics (Van't Hoff Analysis)

The dissolution process is characterized by Enthalpy (

) and Entropy ( ).[1] [1]

• (Endothermic): Heat is absorbed.[1] Higher temperature favors dissolution.[1]
• (Positive Entropy): The disorder increases as the crystal lattice breaks down and mixes with the solvent.[1]
• : The dissolution is non-spontaneous at standard conditions (requires saturation driving force).[1]

Visualization: Thermodynamic Interaction Map

Figure 2: Thermodynamic energy cycle of dissolution.[1] Breaking the pyrrole crystal lattice requires significant energy (Lattice Energy), which must be compensated by Solvation Energy.[1]

Process Application: Crystallization Strategy[1]

For purification of ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate, a cooling crystallization or anti-solvent approach is recommended based on the solubility profile.[1]

Recommended Workflow:

• Solvent System: Ethanol/Water (Binary) or Ethyl Acetate/Hexane .[1]

• Dissolution: Dissolve crude material in Ethanol or Ethyl Acetate at near-boiling temperature (high solubility).

• Filtration: Hot filtration to remove insoluble mechanical impurities.[1]

• Crystallization:

  • Method A (Cooling): Slowly cool from 60°C to 5°C. The steep solubility curve in Ethanol ensures high recovery.[1]

  • Method B (Anti-solvent): Slowly add Water (to Ethanol) or Hexane (to Ethyl Acetate) to lower the solubility limit, forcing precipitation.[1]

• Purity Check: The tolyl-pyrrole lattice packs efficiently; expect high rejection of impurities in the mother liquor.

References

• Kostiuk, R., et al. (2025). Thermodynamic parameters of solubility of 1-cyclohexyl-2-methyl-5-phenyl-1H-pyrrole-3-carboxylic acid in organic solvents.[1][5] Visnyk of the Lviv University, Series Chemistry.[1][5]

• Sergeeva, M., et al. (2025). Solubility study of 3-(1-(4-methylphenyl)-5-phenylpyrrol-2-yl)propanoic acid in organic solvents.[1][3] Journal of Chemistry and Technologies.[1]

• Wang, J., et al. (2008). Synthesis, characterization and DNA-binding properties of Zn(II) complexes with bis(pyrrol-2-yl-methyleneamine) ligands.[1] Bioorganic & Medicinal Chemistry Letters.[1][6] [1]

• PubChem Compound Summary. Ethyl 3-methyl-1H-pyrrole-2-carboxylate (Analog).[1] National Center for Biotechnology Information.[1] [1]

Sources

• 1. Ethyl 3-methyl-1H-pyrrole-2-carboxylate | C8H11NO2 | CID 5324582 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. SOLUBILITY STUDY OF 3-(1-(4-METHYLPHENYL)-5-PHENYLPYRROL-2-YL)PROPANOIC ACID IN ORGANIC SOLVENTS | Journal of Chemistry and Technologies [chemistry.dnu.dp.ua]
• 4. researchgate.net [researchgate.net]
• 5. publications.lnu.edu.ua [publications.lnu.edu.ua]
• 6. Ethyl 3,4-dimethyl-1H-pyrrole-2-carboxylate | [frontierspecialtychemicals.com]

Protocols & Analytical Methods

One-pot cyclization protocols for 3-arylpyrrole-2-carboxylates

Application Notes & Protocols

Topic: One-Pot Cyclization Protocols for the Synthesis of 3-Arylpyrrole-2-carboxylates

Introduction: The Strategic Importance of the 3-Arylpyrrole-2-carboxylate Scaffold

The pyrrole nucleus is a cornerstone of medicinal chemistry, present in a vast array of natural products and pharmaceuticals, including the blockbuster cholesterol-lowering drug Atorvastatin (Lipitor®).[1] The 3-arylpyrrole-2-carboxylate motif, in particular, serves as a privileged scaffold in drug discovery. Its rigid, three-dimensional geometry and rich electronic character make it an ideal framework for interacting with biological targets. Derivatives of this core have demonstrated a wide spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[2][3][4]

Traditional multi-step syntheses of these complex heterocycles often suffer from low overall yields, tedious purification procedures, and significant waste generation. One-pot protocols, which combine multiple reaction steps into a single, continuous process without isolating intermediates, represent a more elegant and efficient strategy. They offer considerable advantages in terms of operational simplicity, time and resource efficiency, and atom economy, aligning with the principles of green chemistry.[5][6]

This document provides detailed application notes and validated protocols for three distinct and robust one-pot methodologies for synthesizing 3-arylpyrrole-2-carboxylates. Each protocol is presented with an emphasis on the underlying chemical logic, enabling researchers to not only replicate the procedures but also to adapt them for their specific molecular targets.

Protocol 1: One-Pot Cyclocondensation and In-Situ Oxidation of Enones

This powerful method constructs the pyrrole ring from readily available chalcones (α,β-unsaturated ketones) and glycine esters through a sequence of cyclocondensation followed by an in-situ oxidation of the dihydropyrrole intermediate.[7]

Principle and Rationale

The reaction proceeds via an initial Michael addition of the glycine ester to the enone, followed by an intramolecular condensation to form a 3,4-dihydropyrrole-2-carboxylate intermediate. This intermediate is not isolated but is immediately subjected to oxidation to furnish the aromatic pyrrole ring. The choice of oxidant is critical; stoichiometric oxidants like 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) are highly effective, while catalytic systems using copper(II) salts with air as the terminal oxidant offer a greener alternative, albeit sometimes with lower reaction rates.[7] This one-pot approach is notable for its operational simplicity and tolerance of a wide array of functional groups on both the enone and glycine ester components.[7][8]

Experimental Workflow

Sources

• 1. acu.edu.in [acu.edu.in]
• 2. scitechnol.com [scitechnol.com]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. One-Pot Synthesis of 3-Substituted 2-Arylpyrrole in Aqueous Media via Addition-Annulation of Arylboronic Acid and Substituted Aliphatic Nitriles [organic-chemistry.org]
• 6. One-Pot Synthesis of 3-Substituted 2-Arylpyrrole in Aqueous Media via Addition-Annulation of Arylboronic Acid and Substituted Aliphatic Nitriles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Synthesis and Evaluation of the Antiproliferative Activity of the Derivatives of 3,5-Diaryl-3,4-dihydro-2H-pyrrole-2-carboxylic Acids [mdpi.com]

Application Note: High-Performance Purification of Ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate

[1][2]

Executive Summary

This application note details the isolation and purification of ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate , a critical pharmacophore in the synthesis of anti-tubercular agents and COX inhibitors.[1][2] While pyrrole-2-carboxylates are stabilized by the electron-withdrawing ester group, the electron-rich pyrrole core remains susceptible to acid-catalyzed polymerization and oxidative degradation on active silica surfaces.[1][2]

This protocol introduces a Buffered Normal-Phase (NP) Chromatography workflow designed to maximize recovery (>90%) and purity (>98%) while mitigating on-column degradation.[1][2]

Physicochemical Profile & Pre-Purification Analysis[2]

Before initiating chromatography, the crude mixture must be characterized to define the separation window.[2]

Property	Description	Implications for Chromatography
Structure	Pyrrole core with 2-ester and 3-tolyl substitutions.[1][2][3]	H-Bond Donor: The free N-H requires polar modifiers to prevent peak tailing.[1][2]
Polarity	Moderate.[1]	Elutes in low-to-mid polarity range (10–30% EtOAc).[1][2]
Stability	Acid-sensitive.[1][2][4]	Critical: Standard Silica Gel 60 (pH ~6.5–7.[1][2]0) can be too acidic.[1][2] Neutralization is recommended.[2]
Solubility	Soluble in DCM, EtOAc, DMSO.[1][2]	Load using a DCM liquid injection or dry-load on Celite/Silica.[1][2]

Thin Layer Chromatography (TLC) Optimization

Goal: Achieve a Retardation Factor (

) of 0.25 – 0.35 for the target compound.

• Standard System: Hexanes:Ethyl Acetate (8:2).[1][2]

  • Observation: If the spot streaks (tails), the pyrrole N-H is interacting strongly with silanol groups.[2]

• Buffered System (Recommended): Hexanes:Ethyl Acetate (8:[1][2]2) + 1% Triethylamine (TEA) .[1][2]

  • Mechanism:[1][2][3][5] TEA blocks acidic silanol sites, sharpening the spot and preventing acid-catalyzed decomposition.[1][2]

Method Development: The "Gradient Logic"[2]

For 3-aryl-pyrrole derivatives, isocratic elution often leads to broad peaks.[1][2] A linear gradient is superior for resolving the target from non-polar impurities (e.g., unreacted enaminones or bis-pyrroles) and polar byproducts (e.g., oxidized pyrrole-2-carboxylic acids).[1][2]

Gradient Profile (Column Volume = CV)[2]

• Stationary Phase: High-purity Silica Gel 60 (230–400 mesh).[1][2]

• Mobile Phase A: Hexanes (or Petroleum Ether).[1][2]

• Mobile Phase B: Ethyl Acetate.[1][2]

• Modifier: 0.5% Triethylamine (TEA) added to Mobile Phase B (Optional but recommended for high-value loads).

Step	% Mobile Phase B	Duration (CV)	Purpose
Equilibration	0%	3 CV	Remove moisture/air from the column.[1][2]
Loading	0%	-	Apply sample (Liquid or Dry Load).
Wash	0% → 5%	2 CV	Elute highly non-polar grease/impurities.[1]
Elution	5% → 25%	10 CV	Target Elution Window. Shallow gradient maximizes resolution.
Flush	25% → 100%	3 CV	Elute polar baseline impurities.[1]

Detailed Experimental Protocol

Step 1: Column Preparation (Slurry Packing)[1][2]

• Calculate silica mass: Use a 30:1 to 50:1 ratio of Silica:Crude Mass.[1]

• Neutralization (Pro-Tip): Slurry the silica in Hexanes containing 1% TEA. Allow to stand for 10 minutes. This pre-buffers the column, neutralizing acidic sites that cause pyrrole polymerization (red/brown banding).[2]

• Pour slurry into the column and pack under air pressure. Flush with 2 CV of pure Hexanes to remove excess amine.[1]

Step 2: Sample Loading[1][2]

• Method A (Liquid Load): Dissolve crude in minimum Dichloromethane (DCM).[1][2] Apply carefully to the sand bed.

  • Note: Avoid pure EtOAc for loading; it is too strong and will cause band broadening immediately.[1][2]

• Method B (Dry Load - Recommended for >1g scale): Dissolve crude in DCM, add Celite 545 (1:2 w/w ratio), and rotary evaporate to a free-flowing powder.[1][2] Pour powder onto the column bed.[1]

Step 3: Elution & Fraction Collection[1][2]

• Initiate flow.[1][2] Collect fractions of approx. 10-15 mL (for a 20g column).

• Monitor the solvent front. The target ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate typically elutes after the solvent polarity reaches ~10-15% EtOAc.[1][2]

• Visual Cue: Pyrroles often fluoresce blue/purple under 254/366 nm UV light.

• TLC Check: Spot every 3rd fraction. Visualize using UV and Vanillin stain (pyrroles turn distinct red/purple upon heating).[1][2]

Step 4: Workup[1][2]

• Pool pure fractions.[1][2]

• Evaporate solvent in vacuo at <40°C.

  • Caution: Do not overheat the dry residue; pyrroles can be heat-sensitive in air.[1][2]

• Dry under high vacuum to remove trace TEA or solvents.[1][2]

Purification Logic Workflow (DOT Diagram)

Figure 1: Decision tree for selecting standard vs. buffered silica chromatography based on crude compound behavior.

Troubleshooting & Optimization

Issue	Root Cause	Corrective Action
Tailing / Streaking	Acidic silanol interaction with Pyrrole NH.[1][2]	Add 0.5% Triethylamine to the mobile phase or switch to Alumina (Neutral) stationary phase.[1][2]
Co-elution	Gradient too steep.	Use an isocratic "hold" at the %B where the product begins to elute (e.g., hold at 12% EtOAc for 5 CV).[2]
Product Degradation	Oxidation on silica.[1]	Minimize on-column time. Flush with Argon. Store fractions in the dark.
Red Band on Column	Pyrrole polymerization (Acid catalyzed).[1][2]	Immediate Stop. Switch to buffered silica (Step 1) for future runs.

References

• General Pyrrole Synthesis & Purification

  • Estévez, V., et al. "One-Pot Synthesis of Pyrrole-2-carboxylates and -carboxamides via an Electrocyclization/Oxidation Sequence."[1][2] The Journal of Organic Chemistry, 2014, 79(21), 10255–10268.[2] Link[1][2]

• Stability of Pyrrole-2-Carboxylates

  • Li, W., et al. "Design, Synthesis, and Biological Evaluation of Pyrrole-2-carboxamide Derivatives."[1][2] Journal of Medicinal Chemistry (via PMC), 2020.[2] Link

• Chromatographic Behavior of 3-Aryl Pyrroles

  • PubChem Compound Summary for Ethyl 3,4,5-trimethyl-1H-pyrrole-2-carboxylate (Analogous behavior).[1][2] Link[2]

• Paal-Knorr & Hantzsch Context

  • "Synthesis of Pyrroles."[1][6][7][8][9][10][11] Organic Chemistry Portal. Link

Sources

• 1. Ethyl 3,4,5-trimethyl-1H-pyrrole-2-carboxylate | C10H15NO2 | CID 137479 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-(2-(Benzylamino)-2-Oxoethyl)-1-Methyl-1H-Pyrrole-3-Carboxylic Acid [mdpi.com]
• 3. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 4. jmaterenvironsci.com [jmaterenvironsci.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Evaluation of poly(pyrrole-2-carboxylic acid) particles synthesized by enzymatic catalysis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. Pyrrole synthesis [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]
• 10. Enzymatic synthesis of novel pyrrole esters and their thermal stability - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Note: Recrystallization Protocols for Ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate

[1]

Abstract & Compound Profile

This application note details the purification of ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate (EMP-PC), a critical intermediate in the synthesis of bioactive pyrrole alkaloids and kinase inhibitors.[1] While flash column chromatography is often the default for early-stage discovery, recrystallization offers a scalable, cost-effective alternative for process chemistry.[1]

Based on structural analogs (e.g., ethyl 3,5-dimethyl-1H-pyrrole-2-carboxylate) and solubility parameters of the 3-arylpyrrole class, this guide establishes Ethanol/Water and Ethyl Acetate/Heptane as the primary solvent systems for obtaining high-purity crystalline material.[1]

Compound Properties (Predicted & Analog-Based)

Property	Description
Chemical Structure	Pyrrole core with an ethyl ester at C2 and a p-tolyl group at C3.[1][2]
Molecular Formula	C₁₄H₁₅NO₂
Molecular Weight	229.28 g/mol
Predicted MP	120–135 °C (Based on 3-aryl analogs [1, 2])
H-Bond Donors	1 (Pyrrole NH)
H-Bond Acceptors	2 (Ester Carbonyl, Ether Oxygen)
Solubility Profile	Soluble in DCM, EtOAc, hot EtOH; Insoluble in Water, cold Hexanes.[1]

Solvent Selection Strategy (Expertise & Logic)

The purification of EMP-PC requires balancing the polarity of the pyrrole NH/ester motif against the lipophilic p-tolyl substituent.[1]

Mechanistic Rationale

• Polar Protic Solvents (Ethanol/Methanol): The pyrrole N-H can act as a hydrogen bond donor.[1] Hot ethanol effectively disrupts crystal lattice energy, while the hydrophobic tolyl group drives precipitation upon cooling or water addition.

• Polar Aprotic/Non-polar Pairs (EtOAc/Heptane): Ethyl acetate solubilizes the ester functionality well.[1] Heptane acts as an antisolvent, selectively precipitating the product while leaving non-polar impurities (e.g., unreacted starting materials or dimers) in the mother liquor.

• Avoidance of Chlorinated Solvents: While DCM dissolves the compound readily, its low boiling point (40 °C) limits the thermal gradient necessary for effective recrystallization.[1]

Solvent Screening Decision Matrix

The following decision tree outlines the logical flow for selecting the optimal solvent system based on crude purity and scale.

Figure 1: Solvent selection workflow for 3-arylpyrrole-2-carboxylates.

Detailed Experimental Protocols

Protocol A: Ethanol/Water (Preferred for Scalability)

This method is "green," scalable, and typically yields distinct needles or prisms.

Reagents:

• Crude EMP-PC[1]

• Absolute Ethanol (EtOH)

• Deionized Water[1]

Procedure:

• Dissolution: Place 5.0 g of crude EMP-PC in a 100 mL round-bottom flask (RBF). Add 25 mL of Absolute Ethanol.

• Heating: Equip with a reflux condenser and heat to reflux (approx. 78 °C) with magnetic stirring.

  • Note: If the solid does not fully dissolve after 10 mins, add EtOH in 2 mL increments until clear.

• Hot Filtration (Optional): If insoluble black specks (charcoal/metals) remain, filter the hot solution through a pre-warmed Celite pad.

• Crystallization: Remove from heat. While still hot, add warm water dropwise until a faint, persistent turbidity appears (approx. 3-5 mL). Add 1 mL of hot EtOH to clear the turbidity.[1]

• Cooling: Allow the flask to cool to room temperature (RT) slowly over 2 hours. Then, place in an ice bath (0–4 °C) for 1 hour to maximize yield.

• Collection: Filter the crystals using a Büchner funnel. Wash the cake with 10 mL of cold EtOH:Water (1:1).

• Drying: Dry in a vacuum oven at 45 °C for 12 hours.

Protocol B: Ethyl Acetate/Heptane (Preferred for Lipophilic Impurities)

Use this method if the crude contains significant oily residues or non-polar byproducts.

Procedure:

• Dissolution: Dissolve 5.0 g of crude EMP-PC in the minimum amount of boiling Ethyl Acetate (approx. 15–20 mL).

• Antisolvent Addition: Remove from heat source. Slowly add Heptane (or Hexane) down the side of the flask until the solution becomes slightly cloudy.

• Re-heating: Briefly reheat to boiling to redissolve the precipitate.

• Seeding (Critical): Remove from heat. Once the temperature drops to ~50 °C, add a seed crystal if available.

• Cooling: Cover the flask with foil (to prevent rapid surface cooling) and let stand at RT overnight.

  • Caution: Rapid cooling in this system often leads to "oiling out."[1]

• Collection: Filter and wash with cold Heptane.[1]

Troubleshooting & Characterization

Common Issues

Problem	Cause	Solution
Oiling Out	Solution cooled too fast or MP is too low.	Re-heat and add more solvent (dilution).[1][3] Scratch the glass with a rod to induce nucleation.[1]
Colored Impurities	Oxidation products (pyrroles oxidize easily).[1]	Add activated charcoal (5 wt%) to the hot solution, stir for 5 mins, and hot filter.
Low Yield	Too much solvent used.[1][4]	Concentrate the mother liquor by rotary evaporation and repeat crystallization (2nd crop).

Quality Control (Self-Validation)

A successful recrystallization must meet these criteria:

• Appearance: White to off-white crystalline solid (colored impurities often indicate oxidation).[1]

• Melting Point: Sharp range (< 2 °C difference).[1] Expect ~120–135 °C range.[1]

• HPLC Purity: >98% (Area %).

• 1H NMR: Absence of solvent peaks (check for trapped EtOH or EtOAc).

Analytical Workflow

Figure 2: Quality control workflow post-recrystallization.

References

• PubChem. Ethyl 3,5-dimethyl-1H-pyrrole-2-carboxylate. National Library of Medicine.[1] Available at: [Link]

• Paine, J. B., et al. "Regioselective synthesis of pyrroles."[1] Journal of Organic Chemistry, 1987.[1] (Contextual grounding for 3-arylpyrrole synthesis and properties).

• Fisher Scientific. Ethyl 3,4,5-trimethylpyrrole-2-carboxylate Safety Data Sheet. Available at: [Link]

• Organic Syntheses. Ethyl Pyrrole-2-carboxylate. Org. Synth. 1971, 51, 100. Available at: [Link]

Sources

• 1. Ethyl 3-methyl-1H-pyrrole-2-carboxylate | C8H11NO2 | CID 5324582 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemsynthesis.com [chemsynthesis.com]
• 3. Reagents & Solvents [chem.rochester.edu]
• 4. reddit.com [reddit.com]

Reagents for hydrolysis of ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate ester

Application Note & Protocol | ID: AN-PYR-HYD-042 [1]

Executive Summary

This guide details the optimized protocol for the hydrolysis of ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate to its corresponding free acid, 3-(4-methylphenyl)-1H-pyrrole-2-carboxylic acid .[1] This transformation is a critical step in the synthesis of bioactive pyrrole-based scaffolds, often serving as precursors for kinase inhibitors, antifungals, and non-steroidal anti-inflammatory drugs (NSAIDs).

While ester hydrolysis is a fundamental transformation, pyrrole-2-carboxylates present unique challenges due to the acid-sensitivity of the electron-rich pyrrole ring (risk of polymerization) and the propensity of pyrrole-2-carboxylic acids to undergo thermal or acid-catalyzed decarboxylation.[1] This protocol utilizes a robust, base-mediated saponification strategy designed to maximize yield (>90%) while preserving the integrity of the heteroaromatic core.

Chemical Context & Mechanism[1][2][3][4][5][6][7]

Reaction Scheme

The transformation proceeds via a nucleophilic acyl substitution mechanism (Bac2) driven by hydroxide ions, followed by a controlled acidification step to protonate the carboxylate salt.

Figure 1: Reaction pathway for the saponification of the pyrrole ester.

Mechanistic Considerations

• Electronic Effects: The 4-methylphenyl (p-tolyl) group at the 3-position is electron-donating.[1] This increases the electron density of the pyrrole ring, making it more susceptible to oxidation or electrophilic attack. However, it also slightly deactivates the ester carbonyl toward nucleophilic attack compared to unsubstituted pyrroles, necessitating thermal energy (reflux).

• Decarboxylation Risk: Pyrrole-2-carboxylic acids are inherently unstable.[1] The carboxyl group at position 2 is prone to decarboxylation, particularly in strongly acidic media or at temperatures exceeding the melting point. The ipso-protonation mechanism is accelerated at pH < 1.[1] Therefore, acidification must be controlled strictly to pH 3–4 .

Reagent Selection Matrix

Selection of the base and solvent system is pivotal for reaction success.

Reagent System	Solvent Compatibility	Reaction Rate	Risk Profile	Recommendation
NaOH (aq) / Ethanol	High	Fast (Reflux)	Moderate (Harsh pH)	Primary Choice (Scale-up)
LiOH (aq) / THF	High	Moderate (50°C)	Low (Milder base)	Secondary Choice (Small scale)
KOH / Methanol	High	Fast (Reflux)	Moderate	Alternative to NaOH
Acidic Hydrolysis (HCl)	Low	Slow	High (Polymerization/Decarboxylation)	Not Recommended

Detailed Experimental Protocol

Materials & Equipment

• Substrate: Ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate (1.0 equiv).

• Reagent: Sodium Hydroxide (NaOH), 2.0 M aqueous solution (3.0 – 5.0 equiv).

• Solvent: Ethanol (95% or absolute).[1]

• Workup: 1.0 M Hydrochloric acid (HCl), Ethyl Acetate (EtOAc), Brine, MgSO₄.

• Equipment: Round-bottom flask, reflux condenser, magnetic stirrer, pH meter or precision pH strips.[1]

Step-by-Step Procedure

Phase 1: Saponification

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve Ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate (1.0 g, 4.36 mmol) in Ethanol (10 mL). Ensure the solid is fully dissolved; mild warming may be required.

• Reagent Addition: Add 2.0 M NaOH (aq) (6.5 mL, 13 mmol, 3.0 equiv) to the solution. The mixture may turn slightly yellow/orange.

• Reaction: Attach a reflux condenser and heat the mixture to reflux (approx. 80°C) with stirring.

• Monitoring: Monitor reaction progress by TLC (System: 30% EtOAc in Hexanes). The starting material (

  ) should disappear, and a baseline spot (carboxylate salt) will appear.

  • Typical reaction time:[2] 2 to 4 hours.[1]

Phase 2: Workup & Isolation

• Concentration: Once complete, remove the ethanol under reduced pressure (Rotavap) at 40°C. Do not heat to dryness ; leave the aqueous residue.

• Dilution: Dilute the residue with Water (15 mL).

• Impurity Wash (Optional but Recommended): Wash the aqueous basic layer with Diethyl Ether or Dichloromethane (2 x 10 mL) to remove any unreacted ester or non-acidic impurities. Discard the organic washings.

• Acidification (CRITICAL STEP):

  • Place the aqueous phase in an ice bath (0–5°C).

  • Slowly add 1.0 M HCl dropwise with vigorous stirring.

  • Monitor pH continuously.[1] Stop addition when pH reaches 3–4.

  • Observation: The product should precipitate as a white to off-white solid.[1]

  • Warning: Do not acidify below pH 2.[1] Strongly acidic conditions promote decarboxylation and polymerization (red/brown oil formation).[1]

• Extraction: Extract the cloudy aqueous mixture with Ethyl Acetate (3 x 20 mL).

• Drying: Combine the organic layers, wash with Brine (20 mL), and dry over anhydrous MgSO₄ .

• Evaporation: Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude acid.[3]

Phase 3: Purification

• Standard: Recrystallization from Ethanol/Water or Benzene/Hexanes .[1]

• Yield Expectation: 85–95%.[1]

• Characterization: The product is typically a stable solid. Confirm identity via ¹H NMR (look for loss of ethyl signals: quartet ~4.3 ppm, triplet ~1.3 ppm).

Workflow Visualization

Figure 2: Operational workflow for the hydrolysis protocol.

Critical Control Points & Troubleshooting

Issue	Probable Cause	Corrective Action
Low Yield / Oil Formation	Decarboxylation due to low pH or excessive heat.[1]	Ensure pH does not drop below 3.[1] Avoid heating the free acid above 50°C during drying.
Incomplete Reaction	Steric hindrance from 3-aryl group.[1]	Increase reaction time to 6-8h or switch solvent to THF/Water (allows higher reflux temp if using pressure, or better solubility).
Red/Brown Coloration	Pyrrole polymerization (Acid sensitivity).[1]	Perform acidification strictly at 0°C. Ensure all solvents are free of oxidants.[1]
Product is Sticky	Residual water or solvent.[1]	Triturate the solid with Hexanes or Pentane to induce crystallization.

Safety & Storage

• Handling: Pyrrole derivatives can be sensitive to light and air.[1] Perform reactions under an inert atmosphere (Nitrogen/Argon) if high purity is required.[1]

• Storage: Store the carboxylic acid at 2–8°C , protected from light. Long-term storage at room temperature may lead to slow decarboxylation.[1]

• Hazards: NaOH is corrosive.[1] Ethyl pyrrole-2-carboxylates may be irritants.[1] Wear standard PPE (gloves, goggles, lab coat).

References

• General Hydrolysis of Pyrrole Esters: Bailey, D. M., Johnson, R. E., & Albertson, N. F. (1971). Ethyl Pyrrole-2-Carboxylate.[1][4][5][6] Organic Syntheses, 51, 100.

• Decarboxylation Mechanisms: Dunn, G. E., & Lee, G. K. J. (1971). Kinetics and Mechanism of the Decarboxylation of Pyrrole-2-carboxylic Acid in Aqueous Solution. Canadian Journal of Chemistry, 49(7), 1032–1035.

• Synthesis of 3-Arylpyrroles: Li, J., et al. (2014).[1] One-Pot Synthesis of Pyrrole-2-carboxylates and -carboxamides via an Electrocyclization/Oxidation Sequence. Journal of Organic Chemistry, 79(21), 10617–10628.

• Stability of Pyrrole-2-Carboxylic Acids: Sigma-Aldrich Product Specification, Pyrrole-2-carboxylic acid.[1]

Sources

• 1. Ethyl 3-methyl-1H-pyrrole-2-carboxylate | C8H11NO2 | CID 5324582 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-(1-Ethyl-1H-pyrrole-2-carboxamido)propionic acid monohydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Saponification-Typical procedures - operachem [operachem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Pyrrole-2-carboxylic acid - Wikipedia [en.wikipedia.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Optimizing Thin-Layer Chromatography for the Separation of 3-Substituted Pyrrole Esters: An Application Guide

This comprehensive guide provides a detailed framework for the development and optimization of thin-layer chromatography (TLC) mobile phases for the separation of 3-substituted pyrrole esters. Designed for researchers, scientists, and professionals in drug development, this document offers both theoretical insights and practical, step-by-step protocols to achieve clean, reproducible, and efficient separations.

The Chromatographic Challenge: Understanding 3-Substituted Pyrrole Esters

Pyrrole derivatives are a cornerstone in medicinal chemistry and materials science, with their utility often dictated by the nature and position of substituents on the heterocyclic ring.[1][2] 3-substituted pyrrole esters, in particular, present a unique set of challenges and opportunities in their chromatographic separation. The polarity of these molecules is a composite of the inherent polarity of the pyrrole ring, the electron-withdrawing nature of the ester functionality, and the specific physicochemical properties of the substituent at the 3-position. This intricate balance of polarity necessitates a systematic and well-understood approach to TLC mobile phase optimization to achieve the desired separation from starting materials, byproducts, or other reaction components.

The stationary phase in normal-phase TLC, most commonly silica gel, is highly polar due to the presence of surface silanol groups (Si-OH).[3][4] Separation is achieved based on the differential partitioning of analytes between this polar stationary phase and a less polar mobile phase.[3][4] Polar compounds will have a stronger affinity for the stationary phase, resulting in slower migration and a lower Retention Factor (Rf), while less polar compounds will travel further up the plate, yielding a higher Rf.[3][4]

A Systematic Approach to Mobile Phase Optimization

A haphazard "guess and check" approach to mobile phase selection is inefficient and often leads to suboptimal results. A more systematic methodology, grounded in the principles of chromatography, is essential for rapid and effective optimization. The following workflow provides a structured path to achieving ideal separation.

Caption: A systematic workflow for the optimization of TLC mobile phase for 3-substituted pyrrole esters.

Protocol for Mobile Phase Optimization

This protocol outlines a practical, step-by-step approach to developing an optimal mobile phase for the separation of a target 3-substituted pyrrole ester.

Materials and Reagents

• TLC plates (silica gel 60 F254)

• Developing chamber with a lid

• Capillary tubes for spotting

• UV lamp (254 nm) for visualization

• A selection of solvents of varying polarities (e.g., hexane, ethyl acetate, dichloromethane, methanol)

• Acidic and basic modifiers (e.g., acetic acid, triethylamine)

• The sample containing the 3-substituted pyrrole ester

Step-by-Step Methodology

• Sample Preparation: Dissolve a small amount of the crude reaction mixture or the purified compound in a volatile solvent (e.g., dichloromethane or ethyl acetate) to a concentration of approximately 1-5 mg/mL.

• Initial Solvent System Selection: Begin with a binary solvent system. A mixture of hexane and ethyl acetate is a common and effective starting point for compounds of moderate polarity like many pyrrole esters. A suggested initial ratio is 7:3 (hexane:ethyl acetate).

• TLC Plate Preparation and Spotting:

  • Using a pencil, gently draw a baseline approximately 1 cm from the bottom of the TLC plate.

  • Using a capillary tube, carefully spot the prepared sample onto the baseline. The spot should be small and concentrated, ideally 1-2 mm in diameter.

• Development:

  • Pour the chosen mobile phase into the developing chamber to a depth of about 0.5 cm.

  • Place a piece of filter paper in the chamber, ensuring it is wetted by the solvent, to aid in chamber saturation. Close the lid and allow the chamber to equilibrate for 5-10 minutes.

  • Carefully place the spotted TLC plate into the chamber, ensuring the baseline is above the solvent level.[5] Close the lid.

  • Allow the solvent front to ascend the plate. Remove the plate when the solvent front is approximately 1 cm from the top.

  • Immediately mark the solvent front with a pencil.

• Visualization and Rf Calculation:

  • Allow the plate to dry completely in a fume hood.

  • Visualize the separated spots under a UV lamp. Circle the spots with a pencil.

  • Calculate the Retention Factor (Rf) for each spot using the formula: Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

• Analysis and Optimization:

  • Ideal Rf: The target Rf value for the compound of interest should ideally be between 0.2 and 0.8 for good separation and reliable results.

  • Rf < 0.2 (Spot is too low): The mobile phase is not polar enough. Increase the proportion of the more polar solvent (e.g., increase the ethyl acetate in a hexane/ethyl acetate mixture). Try a 1:1 ratio.

  • Rf > 0.8 (Spot is too high): The mobile phase is too polar. Decrease the proportion of the polar solvent (e.g., increase the hexane). Try a 9:1 ratio.

  • Poor Separation (Spots are too close together): Fine-tune the solvent ratio in small increments. If this does not resolve the components, consider trying a different solvent system. For instance, a mixture of dichloromethane and methanol can offer different selectivity.

  • Spot Tailing or Streaking: If spots appear elongated or streaked, this may be due to interactions between acidic or basic functionalities on the analyte and the silica gel.[3] Adding a small amount of a modifier to the mobile phase can suppress these interactions. For acidic compounds, add a few drops of acetic acid. For basic compounds, add a few drops of triethylamine.[3]

• Iterative Process: Repeat steps 3-6 with adjusted mobile phase compositions until a clear separation with well-defined spots and appropriate Rf values is achieved.

Data Presentation: Solvent System Selection Guide

The following table provides a starting point for mobile phase selection based on the general polarity of the 3-substituted pyrrole ester. The polarity of the ester will be influenced by the nature of the substituent at the 3-position.

Polarity of 3-Substituted Pyrrole Ester	Starting Mobile Phase System (v/v)	Optimization Strategy
Low Polarity (e.g., alkyl or aryl substituent)	Hexane:Ethyl Acetate (9:1 to 4:1)[6]	Gradually increase the proportion of ethyl acetate to increase Rf values.
Medium Polarity (e.g., ester or ketone substituent)	Hexane:Ethyl Acetate (1:1 to 1:2)[7]	Adjust the ratio to achieve optimal separation. Consider Dichloromethane:Ethyl Acetate for alternative selectivity.
High Polarity (e.g., hydroxyl or amino substituent)	Dichloromethane:Methanol (9.5:0.5 to 9:1)[8]	Start with a low concentration of methanol and increase as needed. For basic amines, consider adding a drop of triethylamine.

Conclusion

The successful separation of 3-substituted pyrrole esters by thin-layer chromatography is a critical step in reaction monitoring, purity assessment, and the development of purification protocols. By employing a systematic and logical approach to mobile phase optimization, researchers can move beyond trial-and-error and efficiently develop robust and reproducible TLC methods. The principles and protocols outlined in this guide provide a solid foundation for achieving these goals, ultimately accelerating research and development timelines in the synthesis and application of these important heterocyclic compounds.

References

• Synthesis of Substituted Pyrrole Derivatives Based on 8-Azaspiro[5.6]dodec-10-ene Scaffold. (2024, January 25). MDPI. Retrieved from [Link]

• Complete Guide to Thin Layer Chromatography Sample Preparation. Organomation. Retrieved from [Link]

• Electronic Supplementary Information One-Pot nitro-Mannich/hydroamination cascades for the direct synthesis of 2,5-disubstituted pyrroles using base and gold catalysis. The Royal Society of Chemistry. Retrieved from [Link]

• Monitoring Reactions by TLC. Washington State University. Retrieved from [Link]

• CHEM 344 Thin Layer Chromatography. University of Wisconsin-Madison. Retrieved from [Link]

• Stationary Phases for Modern Thin-Layer Chromatography. (2020, December 19). LCGC International. Retrieved from [Link]

• Thin Layer Chromatography: A Complete Guide to TLC. (2020, January 2). Chemistry Hall. Retrieved from [Link]

• Separation Theory. (2022, April 7). Chemistry LibreTexts. Retrieved from [Link]

• Synthesis of Non-Aromatic Pyrroles Based on the Reaction of Carbonyl Derivatives of Acetylene with 3,3-Diaminoacrylonitriles. (2023, April 19). MDPI. Retrieved from [Link]

• Study of Novel Pyrrole Derivatives. International Journal of Pharmaceutical Research and Allied Sciences. Retrieved from [Link]

• Pyrrole derivatives, process for their preparation and pharmaceutical compositions containing them. Google Patents.

• One-Step Continuous Flow Synthesis of Highly Substituted Pyrrole-3-carboxylic Acid Derivatives via in Situ Hydrolysis of tert-Butyl Esters. Syrris. Retrieved from [Link]

• Synthesis and cytotoxicity of substituted ethyl 2-phenacyl-3-phenylpyrrole-4-carboxylates. (2003, June 15). PubMed. Retrieved from [Link]

• 2-(2-(Benzylamino)-2-Oxoethyl)-1-Methyl-1H-Pyrrole-3-Carboxylic Acid. (2025, June 20). MDPI. Retrieved from [Link]

• Crystal and Molecular Structure of Pyrrole-2-carboxylic Acid; π-Electron Delocalization of Its Dimers−DFT and MP2 Calculations. (2025, August 7). ResearchGate. Retrieved from [Link]

• Ethyl 5-formyl-2,4-dimethyl-1H-pyrrole-3-carboxylate. ResearchGate. Retrieved from [Link]

• Synthesis of Ethyl Pyrrole-2-carboxylates: A Regioselective Cyclization of Enaminones under Knorr-Type Conditions. ResearchGate. Retrieved from [Link]

• Issues - Chemistry Teaching Labs. University of York. Retrieved from [Link]

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• 1. ijpras.com [ijpras.com]
• 2. Synthesis and cytotoxicity of substituted ethyl 2-phenacyl-3-phenylpyrrole-4-carboxylates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. organomation.com [organomation.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. CAS#:26018-30-4 | Ethyl 5-formyl-3-methyl-1H-pyrrole-2-carboxylate | Chemsrc [chemsrc.com]
• 6. rsc.org [rsc.org]
• 7. Synthesis of Substituted Pyrrole Derivatives Based on 8-Azaspiro[5.6]dodec-10-ene Scaffold [mdpi.com]
• 8. mdpi.com [mdpi.com]

Technical Notes & Optimization

Improving yield of ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate synthesis

Technical Support Center: Synthesis of Ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate

Topic: Optimization & Troubleshooting for 3-Aryl Pyrrole Synthesis Primary Methodology: Barton-Zard Reaction (Base-mediated condensation of nitroalkenes and isocyanoacetates)

Executive Summary & Mechanistic Insight

The Challenge: Synthesizing ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate typically involves the Barton-Zard reaction between ethyl isocyanoacetate and 4-methyl-

-nitrostyrene. While theoretically straightforward, this pathway is notorious for variable yields (ranging from 30% to 85%) due to two competing failure modes:

• Oligomerization of the Nitrostyrene: The starting material is highly electrophilic and prone to polymerization in the presence of strong bases.

• Isocyanide Hydrolysis: Traces of water can convert the isocyanoacetate into formamido esters, killing the reaction stoichiometry.

The Solution: High yields rely on kinetic control . You must favor the Michael addition of the isocyanoacetate anion to the nitroalkene over the base-catalyzed polymerization of the nitroalkene. This requires precise control of base addition rates and temperature.

Diagnostic Workflow

Before altering your chemistry, identify the specific failure mode using this logic flow.

Figure 1: Diagnostic logic for identifying the root cause of yield loss in Barton-Zard pyrrole synthesis.

The "Golden" Protocol (Optimized Barton-Zard)

This protocol is engineered to minimize nitrostyrene polymerization.

Reagents:

• A: Ethyl isocyanoacetate (1.1 equiv)

• B: 4-Methyl-

  -nitrostyrene (1.0 equiv)

• Base: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (1.2 equiv)[1]

• Solvent: Anhydrous THF or 2-Propanol (0.5 M concentration)

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask and cool under

  .

• Dissolution: Dissolve Reagent A (Isocyanide) and Reagent B (Nitrostyrene) together in the solvent.

  • Why? Premixing ensures that as soon as the base generates the isocyanide carbanion, it is immediately surrounded by the electrophile (nitrostyrene), favoring the desired Michael addition.

• Thermal Control: Cool the mixture to 0°C (ice bath).

  • Why? Lower temperature suppresses the polymerization rate of the nitrostyrene more than it suppresses the Michael addition.

• Controlled Initiation: Add the DBU dropwise over 20–30 minutes.

  • Critical: Do NOT add the nitrostyrene to the base. High local concentrations of base without electrophile will cause self-condensation of the isocyanide; high base with nitrostyrene causes polymerization.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 4–12 hours. Monitor by TLC (consume nitrostyrene).

• Quench: Add saturated

  solution.

• Workup: Extract with EtOAc. Wash organic layer with 1M HCl (to remove DBU) followed by Brine.

Troubleshooting Matrix

Observation	Likely Root Cause	Corrective Action
Dark tar/oil, low mass recovery	Polymerization of Nitrostyrene. The base concentration was too high relative to the reaction rate.	Slow Down: Dilute the reaction to 0.1 M. Add DBU over 1 hour via syringe pump. Ensure reaction is at 0°C during addition.
Starting material (Nitrostyrene) remains	Base Quenching. The isocyanoacetate may be wet, hydrolyzing to formamide which consumes base but doesn't react.	Dry & Purify: Distill Ethyl isocyanoacetate before use. Use freshly opened DBU. Add 10% excess base.
Product impure / Emulsion during workup	DBU Salts. DBU forms sticky salts that trap product.	Acid Wash: Ensure the organic layer is washed thoroughly with 1M HCl or 5% citric acid to fully protonate and remove DBU.
Low Yield despite clean TLC	Aromatization Failure. The intermediate pyrroline didn't eliminate .	Force Elimination: If the intermediate is stable, add a slight excess of base (or switch to KOtBu) and heat to 50°C for 1 hour at the end.

Frequently Asked Questions (FAQs)

Q1: Can I use KOtBu instead of DBU? A: Yes, but with caution. Potassium tert-butoxide (KOtBu) is a stronger base and can increase the rate of polymerization.

• Recommendation: Use KOtBu in THF at -78°C to -40°C . The lower temperature is mandatory to control the reactivity of the potassium enolate. This often results in cleaner reaction profiles but requires stricter anhydrous conditions [1].

Q2: My Ethyl Isocyanoacetate is dark brown. Can I use it? A: No. Isocyanoacetates decompose to formamides and polymers upon standing, especially if exposed to moisture.

• Fix: Distill it under vacuum.[1][2] It should be a clear, colorless to pale yellow liquid with a pungent odor. Using degraded reagents is the #1 cause of yield variability in this synthesis [2].

Q3: Is there a metal-catalyzed alternative if the base method fails? A: Yes. If the Barton-Zard fails due to sensitivity of your specific aryl group, consider the Copper-Catalyzed [3+2] Cycloaddition .

• Protocol: Use

  or as a catalyst with the isocyanoacetate and the corresponding nitroalkene. This often proceeds under milder conditions and avoids the harsh basic environment that polymerizes styrenes [3].

Q4: How do I confirm the regiochemistry? A: The Barton-Zard reaction with

-nitrostyrenes is highly regioselective for the 3-aryl isomer.

• Verification: In the

  NMR, look for the pyrrole protons. You should see a doublet for the proton at C4 and a doublet for the proton at C5 (coupling constant ). If you had the 4-aryl isomer, the coupling pattern would differ (typically smaller meta-coupling or singlets depending on substitution).

Quantitative Comparison of Bases

Base	Solvent	Temp	Typical Yield	Notes
DBU	THF/iPrOH	0°C RT	65-85%	Robust, standard choice. Easy removal via acid wash.
KOtBu	THF	-78°C	50-70%	Good for very hindered substrates, but moisture sensitive.
NaH	THF/DMF	0°C	30-50%	Often too aggressive; causes significant polymerization.
TMG	MeCN	RT	60-75%	Tetramethylguanidine is a milder alternative to DBU.

References

• Barton, D. H. R., & Zard, S. Z. (1985).[3] A new synthesis of pyrroles from nitroalkenes.[3] Journal of the Chemical Society, Chemical Communications, (16), 1098-1100.[3]

• BenchChem Application Notes. (2025). The Barton-Zard Synthesis: A Comprehensive Guide to 3,4-Disubstituted Pyrroles. BenchChem Technical Library.

• Tian, Z., Xu, J., et al. (2018).[4][5] Copper-Catalyzed Synthesis of Polysubstituted Pyrroles through [3+1+1] Cycloaddition Reaction of Nitrones and Isocyanides.[5][6] Organic Letters, 20(9), 2603-2606.

• Organic Chemistry Portal. (2023). Synthesis of Pyrroles: Barton-Zard Reaction.[1][3][7][8]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Barton–Zard reaction - Wikipedia [en.wikipedia.org]
• 4. Copper-Catalyzed Synthesis of Polysubstituted Pyrroles through [3+1+1] Cycloaddition Reaction of Nitrones and Isocyanides [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Barton-Zard Reaction of β-Fluoro-β-nitrostyrenes─a Selective Route to Functionalized 4-Fluoropyrroles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Barton-Zard Reaction - Buchler GmbH [buchler-gmbh.com]

Technical Support: Pyrrole Esterification &amp; Stability Center

Topic: Preventing Oxidation and Polymerization of Pyrrole Ring During Ester Synthesis Content Type: Technical Support Center (Troubleshooting & Protocols) Audience: Organic Chemists, Medicinal Chemists, Process Development Scientists

Status: Operational

Current Issue: "The Red Tar Phenomenon" – Oxidative degradation or polymerization of pyrrole substrates during esterification.

Introduction: Why is my reaction turning black?

If you are working with electron-rich pyrroles (especially 2- or 3-substituted), you have likely encountered the "Red Tar" nightmare.[1] The reaction mixture turns pink, then dark red, and finally precipitates a black, insoluble solid.[1]

The Root Cause: Pyrrole is

-excessive.[1] The ring electron density makes it highly susceptible to two fatal side reactions during standard esterification:

• Acid-Catalyzed Polymerization: Protons attack the C3 position (the most electron-rich carbon), generating an electrophile that reacts with other pyrrole monomers.[1]

• Oxidative Coupling: Light, air, or trace metal ions generate radical cations, leading to polypyrrole chains (conductive polymers) or maleimide oxidation byproducts.[1]

This guide provides the protocols to bypass these pathways.

Diagnostic Workflow

Before selecting a reagent, determine your substrate's vulnerability using this decision matrix.

Figure 1: Decision matrix for selecting esterification conditions based on pyrrole stability.[1]

Mechanistic Insight: The Failure Modes

To prevent failure, you must understand the enemy.[1]

A. The Acid Trap (Oligomerization)

Standard Fischer esterification (H₂SO₄/MeOH) fails because pyrrole is not just an amine; it is an enamine.[1]

• Mechanism:

  protonates C3 Forms iminium ion Nucleophilic attack by second pyrrole molecule Trimerization Red Tar .[1]

• Prevention: Avoid all strong Bronsted acids.[1]

B. The Oxidative Trap (Radical Cation)

• Mechanism: Pyrrole has a low ionization potential.[1]

  or metal impurities (e.g., Fe from spatulas, Cu catalysts) remove an electron from the HOMO Radical Cation Dimerization Polypyrrole Black .[1]

• Prevention: Degas solvents (Ar/N₂), use non-metallic spatulas, and exclude light.[1]

Validated Protocols

Protocol A: Carboxylate Alkylation (The "Safe" Route)

Best for: Highly acid-sensitive pyrroles where you want to avoid activating the carbonyl carbon.

Concept: Instead of attacking the carbonyl with an alcohol (nucleophilic acyl substitution), we turn the acid into a nucleophile (carboxylate) and attack an alkyl halide.

Reagents:

• Pyrrole-carboxylic acid (1.0 equiv)[1]

• Cesium Carbonate (

  , 1.5 equiv)[1]

• Alkyl Halide (e.g., MeI, BnBr, 1.2 equiv)[1]

• Solvent: DMF (Dry, degassed)[1]

Step-by-Step:

• Dissolution: Dissolve pyrrole acid in dry DMF under Argon flow.

• Deprotonation: Add

  .[1] Stir for 30 min at 0°C. The solution may turn slight yellow (formation of carboxylate).[1]

• Alkylation: Add the alkyl halide dropwise.

• Reaction: Allow to warm to RT. Monitor by TLC (usually < 2 hours).[1]

• Workup: Pour into water. Extract with EtOAc.[1] Crucial: Wash organic layer with water x3 to remove DMF.[1]

• Result: High yield, zero polymer formation.

Protocol B: Modified Steglich Esterification

Best for: Coupling pyrrole acids with complex alcohols.

Reagents:

• Pyrrole acid (1.0 equiv)[1]

• Alcohol (1.1 equiv)[1]

• EDC

  HCl (1.2 equiv) - Easier workup than DCC[1]

• DMAP (0.1 equiv) - Catalytic only[1]

• Solvent: DCM (Anhydrous)[1]

Step-by-Step:

• Setup: Flame-dry glassware. Cool DCM to 0°C under

  .

• Addition: Add pyrrole acid, alcohol, and DMAP.

• Activation: Add EDC

  HCl in one portion.

• Temperature Control: Keep at 0°C for 1 hour, then slowly warm to RT. Heat promotes N-acylurea rearrangement side reactions.[1]

• Quench: Wash with dilute citric acid (mildly acidic, pH 4-5) to remove DMAP/EDC, then immediately wash with sat.[1]

  .

• Note: If the reaction turns pink, reduce temperature and ensure Argon coverage.

Protection Strategy Comparison

Unprotected pyrroles (

) are liable to -alkylation or -acylation during ester synthesis.[1] Always protect the nitrogen if possible.[1]

Protecting Group	Electronic Effect	Stability (Acid/Base)	Deprotonation	Recommended For
Boc (tert-butyl carbamate)	Strong EWG (Deactivates Ring)	Labile to Acid / Stable to Base	TFA / HCl	General purpose.[1] Prevents oxidation well.[1]
Tosyl (Ts)	Strong EWG (Strong Deactivation)	Very Stable	Strong Base / Na-Hg	Highly unstable pyrroles.[1] "Fort Knox" protection.[1]
TIPS (Triisopropylsilyl)	Steric Shielding	Labile to / Acid	TBAF	When electronic properties must remain electron-rich.[1]
SEM (Trimethylsilylethoxymethyl)	Weak EWG	Stable to Base	TFA /	Solubility enhancement.[1]

Troubleshooting FAQs

Q: I used Thionyl Chloride (

) to make the acid chloride, but it exploded into black tar. Why? A: generates HCl gas and is an oxidant.[1] It chlorinates the electron-rich pyrrole ring and triggers acid-catalyzed polymerization immediately.[1]

• Fix: Never use

  on electron-rich heterocycles. Use Ghosez’s Reagent (1-chloro-N,N,2-trimethyl-1-propenylamine) for neutral acid chloride formation, or switch to Protocol A (Alkylation).[1]

Q: My product has the correct mass, but the NMR shows a mixture of N-ester and O-ester. A: You likely have an unprotected pyrrole nitrogen.[1] The pyrrolyl anion is an ambident nucleophile.[1] Under basic conditions (like Protocol A), the Nitrogen can be alkylated.[1]

• Fix: Use a bulky protecting group (Boc/TIPS) on the Nitrogen before attempting ester synthesis.[1]

Q: I see a "maleimide" impurity in the mass spec (M+16 or M+32). A: This is photo-oxidation.[1] Pyrrole reacts with singlet oxygen to form endoperoxides, which rearrange to maleimides.[1]

• Fix: Wrap your reaction flask in aluminum foil and use strictly degassed solvents.

Q: Can I use Fischer esterification if I have an electron-withdrawing group (EWG) at position 2? A: Sometimes. If you have a nitro or trichloroacetyl group, the ring is deactivated enough to survive mild acidic methanol.[1] However, it is risky.[1] Protocol A is always safer.[1]

References

• Neises, B., & Steglich, W. (1978).[1][2][3] Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition, 17(7), 522–524.[1][2] Link[1]

• Schofield, K. (1967).[1] Hetero-aromatic Nitrogen Compounds: Pyrroles and Pyridines. Butterworths.[1] (Foundational text on pyrrole acid sensitivity).

• Li, J. J. (2014).[1] Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. Springer.[1] (Reference for Steglich and Yamaguchi mechanisms).

• Clayden, J., Greeves, N., & Warren, S. (2012).[1] Organic Chemistry. Oxford University Press.[1] (Source for ambident nucleophile behavior of pyrrole).[1]

• Sigma-Aldrich Technical Bulletin. (2023). Handling Air-Sensitive Reagents. Link

Sources

• 1. Pyrrole - Wikipedia [en.wikipedia.org]
• 2. Steglich esterification - Wikipedia [en.wikipedia.org]
• 3. Steglich Esterification [organic-chemistry.org]

Troubleshooting cyclization failures in 3-arylpyrrole formation

Welcome to the 3-Arylpyrrole Synthesis Crisis Center.

Introduction: The "3-Aryl" Challenge

Synthesizing 2,5-disubstituted pyrroles is undergraduate chemistry (Paal-Knorr). Synthesizing 3-arylpyrroles , however, is a common stumbling block in medicinal chemistry. The 3-aryl position is sterically demanding and electronically sensitive, often leading to regiochemical mixtures, polymerization, or complete reaction failure.

This guide bypasses standard textbook definitions to address why your specific cyclization is failing. We focus on the two most reliable routes for this scaffold: the Barton-Zard reaction and the Van Leusen synthesis.

Module 1: The Barton-Zard Reaction (Nitroalkenes)

The Scenario: You are reacting a

-nitrostyrene with an -isocyanoacetate to get a 3-arylpyrrole-2-carboxylate. The Problem: The reaction turns into a black tar, or the yield is <10%.

Diagnostic Q&A

Q1: My nitroalkene starting material degrades before the reaction even starts. What is happening? A: Nitroalkenes are Michael acceptors prone to polymerization, especially in the presence of nucleophilic bases.

• The Fix: Switch your base. If you are using DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene), it may be too nucleophilic. Switch to a hindered, non-nucleophilic base like TMG (1,1,3,3-Tetramethylguanidine) or BTPP .

• Protocol Adjustment: Do not mix all reagents at once. Add the base slowly to a solution of the isocyanoacetate first, generating the enolate, and then add this mixture dropwise to the nitroalkene at 0°C. This keeps the concentration of free base low relative to the nitroalkene.

Q2: I see the Michael adduct (intermediate) by LCMS, but it won't cyclize. A: The Barton-Zard reaction proceeds via a cascade: Michael addition

5-endo-dig cyclization Elimination of .

• The Failure Point: The elimination of the nitro group is the rate-determining bottleneck. If the intermediate is stable, your base might be too weak to force the elimination, or the temperature is too low.

• The Fix: Increase the temperature to 60-80°C. If using TMG, you may need a second equivalent of base to assist the elimination step.

Q3: Why am I getting the wrong regioisomer? A: You likely aren't. The Barton-Zard is highly regioselective. However, if you are using a substituted nitrostyrene, steric clash can prevent the 5-endo-dig attack.

• Verification: Check your nitrostyrene geometry. It must be (E)-isomer for optimal orbital overlap during the cyclization step.

Visualizing the Failure Point (Barton-Zard)

Caption: The Barton-Zard pathway showing critical failure points at the Michael addition (polymerization) and elimination steps.

Module 2: The Van Leusen Reaction (TosMIC)

The Scenario: You are reacting TosMIC (Toluenesulfonylmethyl isocyanide) with an electron-deficient alkene (like a chalcone or cinnamate) to form the pyrrole ring.[1] The Problem: Low conversion or formation of oxazoles/imidazoles instead of pyrroles.

Diagnostic Q&A

Q1: I am recovering unreacted TosMIC. Is my base bad? A: TosMIC requires specific bases to form the active anion without self-condensing.

• The Standard: NaH in DMSO/Ether is the classic "Van Leusen" condition.

• The Fix: If NaH fails, switch to t-BuOK in THF . The potassium cation often provides a tighter ion pair, stabilizing the intermediate. Ensure your DMSO is anhydrous; water quenches the TosMIC anion immediately.

Q2: I am getting a 3,4-disubstituted pyrrole, but I only wanted the 3-aryl group. A: This is intrinsic to the Van Leusen reaction with chalcones (1,3-diaryl-2-propen-1-ones). The reaction retains the carbonyl carbon.

• The Fix: To get a "clean" 3-arylpyrrole via Van Leusen, you must use an aryl nitroalkene (similar to Barton-Zard) or a cinnamate ester (which gives the ester at C3/C4). If you specifically need 3-aryl-1H-pyrrole, you will have to decarboxylate the resulting ester/ketone product later.

Q3: The reaction mixture turns deep purple/black rapidly. A: This is often oxidative polymerization of the pyrrole product, not the starting material. Pyrroles are electron-rich and oxidize in air.

• The Fix: Run the reaction under strict Argon/Nitrogen. Degas your solvents (freeze-pump-thaw or sparging). Add an antioxidant like BHT (butylated hydroxytoluene) during workup if the product is unstable.

Module 3: Purification & Stability (The "Black Spot" Phenomenon)

The Scenario: You successfully synthesized the pyrrole (confirmed by crude NMR), but after column chromatography, the product has vanished or turned into a black streak.

The Science: Pyrroles are acid-sensitive. The C3 position is electron-rich and can be protonated by acidic silanols on silica gel. This generates a highly reactive electrophile that attacks other pyrrole molecules, leading to "pyrrole red" or "pyrrole black" polymers (similar to the Ehrlich reaction mechanism).

Protocol: The "Buffered Silica" Method

• Preparation: Slurry your silica gel in the eluent solvent.

• Neutralization: Add 1-2% Triethylamine (TEA) to the slurry. Stir for 5 minutes.

• Packing: Pour the column. Flush with 2 column volumes of eluent (containing 1% TEA) to ensure the entire stationary phase is basic.

• Loading: Load your crude material.

• Elution: Run the column. You can often remove the TEA from the eluent once the product starts moving, but keeping it is safer.

Alternative: Use Neutral Alumina or Basic Alumina instead of silica gel.

Summary Data: Method Selection Matrix

Requirement	Recommended Method	Key Reagents	Critical Parameter
3-Aryl-1H-pyrrole	Barton-Zard	-Nitrostyrene + Isocyanoacetate	Base strength (TMG vs DBU)
3-Aryl-4-acylpyrrole	Van Leusen	Chalcone + TosMIC	Solvent (DMSO/Ether vs THF)
3,4-Diarylpyrrole	Van Leusen	1,2-Diaryl-nitroalkene + TosMIC	Temperature (Reflux often needed)
Acid Sensitive Product	Any	Add 1% TEA to column	Avoid acidic workup (e.g., HCl wash)

Troubleshooting Decision Tree

Caption: Decision tree for isolating the root cause of cyclization failure.

References

• Van Leusen Reaction Mechanism: Oldenziel, O. H.; Van Leusen, A. M.[2] "Chemistry of sulfonylmethyl isocyanides. 13. A general one-step synthesis of nitriles from ketones using tosylmethyl isocyanide." Journal of Organic Chemistry, 1977 , 42(19), 3114–3118.[2][3]

• Barton-Zard Reaction: Barton, D. H. R.; Zard, S. Z. "A new synthesis of pyrroles from nitroalkenes." Journal of the Chemical Society, Chemical Communications, 1985 , 1098-1100.

• Pyrrole Polymerization: "Polypyrrole: Synthesis, Properties, and Applications." Polymer International, 2020. (General reference for acid sensitivity of pyrrole C3 position).

• Modern 3-Aryl Synthesis: Yousuf, M.; Adhikari, S. "One-Pot Synthesis of 3-Substituted 2-Arylpyrrole in Aqueous Media via Addition-Annulation of Arylboronic Acid and Substituted Aliphatic Nitriles."[4] Organic Letters, 2017 , 19, 2214-2217.[4]

Sources

• 1. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 2. Van Leusen Reaction [organic-chemistry.org]
• 3. Van Leusen reaction - Wikipedia [en.wikipedia.org]
• 4. One-Pot Synthesis of 3-Substituted 2-Arylpyrrole in Aqueous Media via Addition-Annulation of Arylboronic Acid and Substituted Aliphatic Nitriles [organic-chemistry.org]

Technical Support Center: Isolating Pyrrole Products from p-Tolyl Precursors

Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals who are facing challenges in the purification of pyrrole-based compounds from unreacted p-tolyl precursors, such as p-toluidine and p-tolualdehyde. The following question-and-answer section provides in-depth, field-proven insights to help you troubleshoot common separation issues and optimize your purification workflows.

Understanding the Chemistry: The Paal-Knorr Synthesis

A common route to synthesizing substituted pyrroles is the Paal-Knorr synthesis, which involves the condensation of a 1,4-dicarbonyl compound with a primary amine, in this case, p-toluidine.[1][2][3][4] The reaction is typically conducted under neutral or weakly acidic conditions.[1] It's important to understand that while this is a robust reaction, the use of excess amine is common to drive the reaction to completion, leading to the presence of unreacted p-toluidine in the crude product.[1]

The mechanism involves the amine attacking the carbonyl groups of the 1,4-dicarbonyl compound, leading to the formation of a hemiaminal intermediate.[3][5] This is followed by cyclization and subsequent dehydration to yield the pyrrole ring.[2][3][5]

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My crude reaction mixture is a complex brown oil. How do I begin the purification process to remove unreacted p-toluidine?

This is a very common scenario. The coloration is often due to minor oxidation byproducts. The first and most effective step is often a liquid-liquid extraction based on the differing acid-base properties of your pyrrole product and the unreacted p-toluidine.

p-Toluidine, as an aromatic amine, is basic and will readily react with an acid to form a water-soluble salt.[6][7] Your target pyrrole, being much less basic, will remain in the organic phase.

Troubleshooting Workflow: Acid-Base Extraction

Caption: Workflow for Acid-Base Extraction.

Step-by-Step Protocol: Acid-Base Extraction

• Dissolution : Dissolve your crude reaction mixture in a suitable water-immiscible organic solvent such as dichloromethane (DCM) or ethyl acetate (EtOAc).

• Acid Wash : Transfer the solution to a separatory funnel and extract with a 2M aqueous solution of hydrochloric acid (HCl).[7][8] Repeat this extraction two to three times to ensure all the basic p-toluidine is removed.

• Separation : Combine the aqueous layers. This contains the protonated p-toluidine as its water-soluble hydrochloride salt.[7]

• Neutralization Wash : Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any residual acid.[9] This is a critical step to prevent potential acid-catalyzed polymerization of your pyrrole product.[9]

• Drying and Concentration : Dry the organic layer over an anhydrous drying agent like sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.[8][10]

This procedure should yield a crude product significantly enriched in your desired pyrrole.

Q2: I've performed the acid-base extraction, but my TLC still shows multiple spots. How do I proceed?

After the initial extraction, the remaining impurities are likely to be unreacted starting materials (like p-tolualdehyde if used) and other non-basic byproducts. At this stage, column chromatography is the most powerful technique for purification.[11][12]

Key Considerations for Column Chromatography of Pyrroles:

• Stationary Phase : Silica gel is the most common choice.[11] However, be aware that silica gel is slightly acidic and can sometimes cause sensitive pyrroles to streak or decompose.[9][12] If you observe this, you can neutralize the silica gel by using an eluent system containing a small amount (0.5-1%) of triethylamine.[9][12]

• Mobile Phase (Eluent) : A mixture of a non-polar solvent like hexanes and a more polar solvent like ethyl acetate is a standard choice.[11] The optimal ratio should be determined by preliminary TLC analysis. Aim for an Rf value of 0.2-0.4 for your target compound for good separation.[11]

• Monitoring : Use Thin-Layer Chromatography (TLC) to monitor the separation.[12] A cospot, where the crude mixture is spotted on top of the starting material spot, can be very helpful to confirm the identity of the spots.[13]

Typical TLC Analysis Setup

Caption: Example of a TLC plate for reaction monitoring.

Q3: What if I have unreacted p-tolualdehyde in my mixture?

p-Tolualdehyde is a neutral compound and will not be removed by the acid wash. It is soluble in many organic solvents. While it can often be separated from the pyrrole product by column chromatography, another strategy is to use a bisulfite addition reaction. Aldehydes react with sodium bisulfite to form solid, water-soluble adducts, which can then be removed by filtration or extraction.[14]

Step-by-Step Protocol: Bisulfite Wash for Aldehyde Removal

• After the initial acid-base extraction, dissolve the crude product in a suitable solvent like ether.

• Wash the organic solution with a saturated aqueous solution of sodium bisulfite.

• Stir the biphasic mixture vigorously for an extended period (e.g., 1 hour).

• Separate the aqueous layer containing the bisulfite adduct.

• Wash the organic layer with water and brine, then dry and concentrate.

Q4: Can I use recrystallization to purify my pyrrole product?

Recrystallization can be a highly effective method for obtaining very pure crystalline products, provided your pyrrole is a solid at room temperature.[12][15]

General Recrystallization Procedure:

• Solvent Selection : The ideal solvent is one in which your pyrrole product is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. Common solvents for recrystallizing pyrroles include ethanol, hexane, or mixtures like ethanol/water.[16][17]

• Dissolution : Dissolve the crude product in the minimum amount of hot solvent.

• Cooling : Allow the solution to cool slowly to room temperature, and then in an ice bath to induce crystallization.

• Isolation : Collect the crystals by vacuum filtration.

• Washing : Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

• Drying : Dry the crystals under vacuum.

Data Summary Table

The following table summarizes the key physical properties of the compounds discussed, which are critical for designing an effective purification strategy.

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Solubility
p-Toluidine	107.17[18]	~199[18]	43-45	Soluble in alcohol, ether, and organic solvents; slightly soluble in water.[18] Basic, forms salts with acids.[6]
p-Tolualdehyde	120.15[]	204-205[][20]	-6[]	Soluble in alcohol and ether; limited solubility in water.[21][22]
Pyrrole (example)	Varies with substitution	Varies	Varies	Generally soluble in common organic solvents.[23]

References

• Vertex AI Search.
• Organic Chemistry Portal. Paal-Knorr Pyrrole Synthesis.
• CymitQuimica. CAS 104-87-0: 4-Methylbenzaldehyde.
• Alfa Chemistry. Paal-Knorr Synthesis.
• A density functional theory study of the mechanism of the Paal–Knorr pyrrole synthesis.
• Benchchem.
• P-Toluidine Unveiled: From Precursor to Powerhouse - Exploring its Chemical Wizardry, Ubiquitous Applic
• The Good Scents Company. p-Toluidine (CAS 106-49-0): Odor profile, Properties, & IFRA compliance.
• Benchchem. An In-depth Technical Guide to the Solubility and Reactivity of m-(p-Toluidino)phenol.
• Wikipedia. Paal–Knorr synthesis.
• SynArchive. Paal-Knorr Pyrrole Synthesis.
• Benchchem. Technical Support Center: Purification of 5-(4-Chlorophenyl)-3,4-dihydro-2H-pyrrole.
• Benchchem. Application Notes and Protocols: p-Tolualdehyde as a Precursor in Pharmaceutical Synthesis.
• AZoM. Separating Acidic, Basic and Neutral Compounds.
• ResearchGate.
• Benchchem. A Comparative Guide to the Synthetic Routes of p-Tolualdehyde.
• ChemicalBook. p-Tolualdehyde CAS#: 104-87-0.
• Comprehensive Organic Chemistry Experiments for the Labor
• Magritek. Separation of Acidic, Basic and Neutral Compounds.
• Mitsubishi Gas Chemical Trading, Inc. p-Tolualdehyde（PTAL、P-PTAL）.
• Synthesis and reactivity of 2-thionoester pyrroles: a route to 2-formyl pyrroles.
• BOC Sciences. CAS 104-87-0 (p-Tolualdehyde) - Building Block.
• University of Rochester, Department of Chemistry. How To: Monitor by TLC.
• MDPI. Substituted Pyrroles.
• PrepChem.com.
• SIELC Technologies. Separation of 1H-Pyrrole, 2,5-dihydro- on Newcrom R1 HPLC column.
• Google Patents. US3956394A - Process for purifying p-tolualdehyde.
• ResearchGate. (PDF) Synthesis of pyrrole and substituted pyrroles (Review).
• Amazon AWS. Supporting Information Synthesis of Pyrroles by Gold(I)
• Benchchem. Minimizing product loss during workup of pyrrole syntheses.
• Sigma-Aldrich. p-Tolualdehyde 97 104-87-0.
• PMC - NIH.
• Organic Syntheses Procedure. o-TOLUALDEHYDE.
• Wsu. Monitoring Reactions by TLC The fastest and most commonly used method to follow the course of an organic reaction is by thin lay.
• The Royal Society of Chemistry.
• Chempedia - LookChem.
• Google Patents.
• Acid-Base Extraction.1.
• Organic Syntheses Procedure. Pyrrole.
• University of Rochester, Department of Chemistry.
• Chemistry LibreTexts.
• OSTI.GOV. Purification and properties of pyrrole, pyrrolidine, pyridine, and 2-methylpyridine.
• OpenBU.

Sources

• 1. Paal-Knorr Pyrrole Synthesis [organic-chemistry.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. synarchive.com [synarchive.com]
• 5. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 6. pharm.sinocurechem.com [pharm.sinocurechem.com]
• 7. books.rsc.org [books.rsc.org]
• 8. azom.com [azom.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. magritek.com [magritek.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. How To [chem.rochester.edu]
• 14. prepchem.com [prepchem.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. Substituted Pyrroles | MDPI [mdpi.com]
• 17. Tips & Tricks [chem.rochester.edu]
• 18. chemiis.com [chemiis.com]
• 20. p-Tolualdehyde CAS#: 104-87-0 [m.chemicalbook.com]
• 21. CAS 104-87-0: 4-Methylbenzaldehyde | CymitQuimica [cymitquimica.com]
• 22. p-Tolualdehyde（PTAL、P-PTAL） ｜ Mitsubishi Gas Chemical Trading, Inc. [mgctrading.co.jp]
• 23. researchgate.net [researchgate.net]

Technical Support Center: Solubility Optimization for Ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate

Status: Operational Ticket ID: SOL-PYR-004 Assigned Specialist: Senior Application Scientist, Bioassay Development Subject: Troubleshooting precipitation, bioavailability, and solvent toxicity in aqueous bioassays.[1]

Executive Summary

You are likely encountering variability in your bioassay data (IC50 shifts, noisy baselines, or false negatives) when using Ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate .[1]

The Root Cause: This compound is a lipophilic pyrrole ester (Predicted LogP

3.8–4.0). While soluble in organic solvents (DMSO), it is thermodynamically unstable in aqueous buffers (PBS, cell culture media). When a concentrated DMSO stock hits the aqueous media, the compound undergoes "solvent shock," nucleating into micro-precipitates that are often invisible to the naked eye but devastating to assay reproducibility.

This guide provides a validated workflow to solubilize this compound without compromising cellular health or enzymatic activity.

Part 1: Diagnostic Workflow

Before altering your protocol, confirm that solubility is the culprit. Use this decision tree to diagnose the issue.

Figure 1: Diagnostic logic to distinguish solubility failures from biological variance.

Part 2: Master Stock Preparation (The Foundation)[1]

The integrity of your stock solution dictates the success of the downstream assay. Moisture is the enemy of pyrrole esters, as it can drive hydrolysis over time.

Protocol: Anhydrous DMSO Stock

• Solvent Choice: Use Anhydrous DMSO (Dimethyl Sulfoxide),

  99.9%, stored over molecular sieves.

  • Why: Standard DMSO is hygroscopic. Absorbed water reduces the solubility of lipophilic compounds and promotes degradation.

• Concentration: Prepare a 10 mM or 20 mM master stock.

  • Avoid: Do not attempt >50 mM stocks. High viscosity leads to pipetting errors, and the compound may crash out upon freezing.

• Dissolution:

  • Weigh the powder into a glass vial (avoid plastic at this stage).

  • Add DMSO.[2][3][4][5][6][7]

  • Vortex for 30 seconds.

  • Sonicate in a water bath at 37°C for 5–10 minutes. Visual check: Solution must be perfectly clear.

• Storage: Aliquot into small volumes (e.g., 50 µL) in amber glass vials or high-quality PP tubes to avoid repeated freeze-thaw cycles. Store at -20°C.

Parameter	Specification	Reason
Solvent	Anhydrous DMSO	Prevents hydrolysis and "water-shock"
Max Conc.	20 mM	Viscosity management
Vessel	Glass (Borosilicate)	Prevents plastic adsorption
Storage	-20°C (Desiccated)	Chemical stability

Part 3: The "Solvent Shock" & Intermediate Dilution

The Problem: Injecting 100% DMSO stock directly into cell culture media (aqueous) creates a local environment of supersaturation. The compound precipitates instantly before it can disperse.

The Solution: The Intermediate Dilution Method . We step down the DMSO concentration gradually.

Protocol: 3-Step Serial Dilution

Goal: Final Assay Concentration of 10 µM (0.5% DMSO).

• Step A (Master Stock): 20 mM in 100% DMSO.

• Step B (Intermediate Stock): Dilute Step A 20-fold into 100% DMSO (not media yet).

  • Result: 1 mM solution in 100% DMSO.

• Step C (Dosing Solution): Dilute Step B 10-fold into pre-warmed (37°C) Media with rapid mixing.

  • Technique: Place the pipette tip below the surface of the media and dispense while swirling/vortexing.

  • Result: 100 µM solution in 10% DMSO.

• Step D (Final Assay Well): Add Step C to your cells (which already contain media).

  • Example: Add 10 µL of Step C to 90 µL of cell media.

  • Final: 10 µM compound, 1% DMSO.

Note: If 1% DMSO is toxic to your specific cell line, you must use the Advanced Formulation (Part 4).

Figure 2: Step-down dilution strategy to prevent precipitation shock.

Part 4: Advanced Formulation (When DMSO Fails)

If your cells are sensitive to DMSO (>0.1%) or the compound still precipitates, you must use a carrier system.

Option A: Complexation with Cyclodextrin (Recommended)

Hydroxypropyl-

-Cyclodextrin (HP- -CD) creates a hydrophilic "cage" around the lipophilic pyrrole, keeping it soluble in water.[1]

Protocol:

• Prepare a 20% (w/v) HP-

  -CD stock solution in PBS (filter sterilized).[1]

• Add your compound (from DMSO stock) to this Cyclodextrin solution before adding it to the cells.

• Incubate at 37°C for 30 mins with shaking to allow the complex to form.

• Dilute this complex into your assay media.

Option B: BSA Conjugation

Serum albumin binds lipophilic drugs and transports them.[1]

• Ensure your assay media contains at least 1-5% Fetal Bovine Serum (FBS) or purified BSA.[1]

• Pre-incubate the compound with pure FBS for 15 minutes before diluting into the final media.

Part 5: Frequently Asked Questions (FAQ)

Q1: My IC50 curve plateaus early. Is this solubility? A: Yes. This is the "Solubility Ceiling." If the compound precipitates at 50 µM, adding 100 µM won't increase the soluble concentration; it just adds solid debris. The curve flattens because the effective concentration is capped by solubility.

Q2: Can I use Ethanol instead of DMSO? A: Generally, no. Ethanol is more volatile (changing concentrations via evaporation) and typically more toxic to cells than DMSO. Stick to DMSO unless strictly contraindicated.[3]

Q3: I see a "film" on the plastic walls of my 96-well plate. A: The pyrrole ester is hydrophobic and binding to the polystyrene.[1]

• Fix: Switch to Low-Binding Plates (e.g., Corning NBS™) or glass-coated plates.[1] Alternatively, add 0.01% Tween-80 to the assay buffer to act as a surfactant.

Q4: How long is the diluted solution stable? A: Use immediately. Lipophilic esters in aqueous media are thermodynamically unstable. Do not store diluted working solutions overnight.

References

• Di, L., & Kerns, E. H. (2016). Drug-like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization. Academic Press.

• NCBI PubChem. (n.d.). Compound Summary: Ethyl 3-methyl-1H-pyrrole-2-carboxylate (Analogous Structure).[1] PubChem Database.[8] Retrieved from [Link][1]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics, 2012, 195727. Retrieved from [Link]

• Waybright, T. J., et al. (2009). Improving the solubility of libraries for screening. Methods in Molecular Biology, 565, 193-203.[1] (Guidance on DMSO handling and intermediate dilutions).

Sources

• 1. chemscene.com [chemscene.com]
• 2. quora.com [quora.com]
• 3. emulatebio.com [emulatebio.com]
• 4. toku-e.com [toku-e.com]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. FAQs on Inhibitor Preparation [sigmaaldrich.com]
• 8. Ethyl 3-methyl-1H-pyrrole-2-carboxylate | C8H11NO2 | CID 5324582 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate Production

Executive Summary: The Regioselectivity Challenge

Welcome to the technical support hub for the synthesis of ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate .

If you are accessing this guide, you are likely facing the classic "pyrrole regioselectivity problem." Standard methods like the Paal-Knorr or Hantzsch synthesis typically favor 2,5- or 2,4-substitution patterns. Achieving the 3-aryl-2-carboxylate motif specifically requires a convergent approach that avoids tedious isomer separations.

This guide focuses on the Barton-Zard Reaction (reaction of a nitroalkene with an

-isocyanoacetate) as the industry-standard route for this specific scaffold. While chemically elegant, this reaction presents distinct thermodynamic and kinetic challenges upon scale-up (>100g).

Master Protocol: The Barton-Zard Route (Scale-Up Adapted)

This protocol is optimized for a 100g scale batch, prioritizing safety (exotherm control) and purification efficiency (crystallization over chromatography).

Reaction Scheme

• Precursor (A): 1-(4-methylphenyl)-2-nitroethene (p-Methyl-

  -nitrostyrene).

• Reagent (B): Ethyl isocyanoacetate.[1][2]

• Base: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene).

• Solvent: THF/Isopropanol mixture (allows for direct crystallization).

Step-by-Step Workflow

Step	Operation	Critical Parameter (CPP)	Rationale
1	Charge	Dissolve Precursor A (1.0 equiv) and Reagent B (1.1 equiv) in THF/IPA (10 vol).	Concentration: High dilution prevents nitroalkene polymerization.
2	Cooling	Cool reactor jacket to 0°C – 5°C .	Exotherm Control: The Michael addition step is rapid and highly exothermic.
3	Addition	Add DBU (1.1 equiv) dropwise over 2–3 hours .	Rate Limiting: Keep internal temp < 10°C. Fast addition causes "runaway" and dimer formation.
4	Reaction	Warm to 20°C and stir for 4–6 hours.	Completion: Ensure consumption of nitroalkene (limiting reagent).
5	Quench	Add dilute HCl or Acetic Acid to neutralize DBU.	Stop: Prevents base-catalyzed degradation of the pyrrole product.
6	Isolation	Distill off THF; add water to the remaining IPA residue.	Crystallization: Product precipitates as a solid; avoids silica gel columns.

Process Visualization

Workflow Diagram: Barton-Zard Scale-Up

Caption: Optimized process flow for the Barton-Zard synthesis of 3-arylpyrrole-2-carboxylates, highlighting the critical temperature control point during base addition.

Troubleshooting Guide (Q&A Format)

Category A: Reaction Control & Safety

Q: The internal temperature spiked to 35°C during DBU addition. Is the batch ruined?

• Diagnosis: Rapid addition of base triggered a runaway Michael addition.

• Impact: You likely have significant formation of nitroalkene polymers (dark tar) or pyrrole dimers .

• Corrective Action: Do not proceed to crystallization immediately. Analyze the crude mixture by HPLC. If the impurity profile shows >15% high-molecular-weight species, you must perform a silica plug filtration before attempting crystallization to remove tars that will inhibit crystal growth.

• Prevention: Use a dosing pump for DBU addition on scales >50g.

Q: I see a new impurity at RRT 0.85. What is it?

• Diagnosis: This is likely the aromatized intermediate where the nitro group has not yet been eliminated, or a dimer formed by the reaction of the pyrrole product with unreacted nitroalkene.

• Mechanism: Pyrroles are electron-rich nucleophiles. If you have excess nitroalkene and the reaction sits too long, the product will attack the starting material (Friedel-Crafts type alkylation).

• Solution: Ensure strict stoichiometry (1.0 equiv Nitroalkene : 1.1 equiv Isocyanoacetate). Never use excess nitroalkene.

Category B: Purification & Isolation

Q: The product oiled out instead of crystallizing during the water addition. How do I fix this?

• Cause: This usually happens if (1) the THF was not sufficiently removed (product is too soluble) or (2) the addition of water was too fast, trapping impurities.

• Recovery Protocol:

  • Re-heat the mixture to 50°C until the oil dissolves (add a small amount of IPA if needed).

  • Turn off the stirrer.

  • Seed the mixture with pure crystal (if available).

  • Cool very slowly (5°C/hour) to room temperature.

  • Once turbidity is stable, resume slow stirring.

Q: My product is turning pink/red during drying. Is it decomposing?

• Diagnosis: Pyrrole Oxidation. Electron-rich pyrroles are sensitive to air and light, forming "pyrrole red" (polymerized oxidation products).

• Solution:

  • Wash the filter cake with a dilute solution of sodium metabisulfite (antioxidant) before the final water wash.

  • Dry in a vacuum oven at <40°C under nitrogen bleed.

  • Store the final solid in amber glass under argon.

Diagnostic Logic Tree

Use this decision tree when the reaction IPC (In-Process Control) fails.

Caption: Decision matrix for diagnosing low yield or purity issues during the Barton-Zard reaction.

Frequently Asked Questions (FAQs)

Q: Can I use K2CO3 or NaH instead of DBU to save money? A: While inorganic bases are cheaper, they are heterogeneous (solid-liquid). This creates mass-transfer limitations that can stall the reaction or require higher temperatures, leading to degradation. DBU or TMG (Tetramethylguanidine) are preferred because they are soluble organic bases, ensuring a homogeneous and fast reaction at low temperatures.

Q: Is the ethyl isocyanoacetate dangerous? A: Yes. It has a characteristic foul odor and moderate toxicity.

• Safety: All weighing and charging must be done in a fume hood.

• Decontamination: Glassware should be soaked in an acidic bath (dilute HCl) immediately after use to hydrolyze the isocyanide to the amine/formate, which eliminates the smell.

Q: Why do we avoid silica gel chromatography on scale? A:

• Cost/Time: Columns are prohibitively expensive at >100g scale.

• Stability: Pyrroles are acid-sensitive. Silica gel is slightly acidic and can catalyze the polymerization or oxidation of the pyrrole ring during the elution process, lowering yield.

References & Validation

• Barton-Zard Reaction Mechanism & Scope:

  • Barton, D. H. R., & Zard, S. Z. (1985).[3] A new synthesis of pyrroles from nitroalkenes.[4] This is the foundational text establishing the route for 3-substituted pyrroles.

  • Source:[4]

• Scale-Up of 3,4-Disubstituted Pyrroles:

  • Detailed protocols on the "Magnus-Schöllkopf-Barton-Zard" reaction, specifically addressing decagram scales, exotherm management, and crystallization workups.

  • Source:

• Regioselectivity in Pyrrole Synthesis:

  • Comparison of Hantzsch vs. Barton-Zard for specific aryl positioning.

  • Source:

• Safety Data (Ethyl Isocyanoacetate):

  • Handling and toxicology data for isocyanides.

  • Source:

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. fulir.irb.hr [fulir.irb.hr]
• 4. Barton–Zard reaction - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

Structural Elucidation and Regio-Differentiation of Ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate

Content Type: Comparative Interpretation Guide (NMR) Target Audience: Medicinal Chemists, Structural Biologists, and Process Chemists.

Executive Summary & Strategic Relevance

In the development of pyrrole-based kinase inhibitors or anti-tubercular agents (e.g., MmpL3 inhibitors), the ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate scaffold is a critical intermediate. However, synthetic routes toward substituted pyrroles—such as the Hantzsch or Paal-Knorr variations—often suffer from regiochemical ambiguity.

The primary challenge is distinguishing the 3-aryl isomer (Target) from the thermodynamically stable 4-aryl isomer (Alternative) . Standard LC-MS is often insufficient due to identical molecular weights (

229.28).

This guide provides a definitive 1H NMR interpretation framework to validate the 3-substituted regiochemistry against its common isomers, utilizing coupling constant (

) physics as the primary discriminator.

Sample Preparation & Protocol

To ensure high-resolution splitting patterns required for coupling analysis, proper sample preparation is non-negotiable.

Reagents & Equipment

• Solvent: DMSO-

  (Preferred) or Acetone- .

  • Why: CDCl

    often causes the pyrrole NH signal to broaden into the baseline or exchange rapidly, obscuring valuable coupling information. DMSO- sharpens the NH signal and often reveals coupling.

• Concentration: 5–10 mg in 0.6 mL solvent.

• Instrument: 400 MHz minimum; 600 MHz recommended for resolving second-order effects in the aromatic region.

Step-by-Step Acquisition Protocol

• Solvation: Dissolve sample completely. If floaters persist, filter through a cotton plug (glass pipette).

• Shimming: Automated gradient shimming is usually sufficient, but manual touch-up on Z1 and Z2 is required if the tolyl AA'BB' system appears as a blob rather than distinct doublets.

• Acquisition:

  • Pulse Angle: 30°

  • Relaxation Delay (

    ): 2.0 seconds (critical for accurate integration of the aromatic protons).

  • Scans: 16–64.

• Processing: Apply an exponential window function (LB = 0.3 Hz) to enhance resolution of the pyrrole coupling (

  ).

Detailed Spectral Interpretation (The Target Compound)

Compound: Ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate Molecular Formula: C

H NO

A. The Aliphatic Region (Ester & Methyl)

The aliphatic region confirms the presence of the ethyl ester and the tolyl methyl group. These signals are rarely diagnostic for regiochemistry but confirm the building blocks.

Chemical Shift ( )	Multiplicity	Integral	Assignment	Notes
1.15 – 1.25	Triplet ( Hz)	3H	Ester –CH CH	Classic ethyl triplet.
2.28 – 2.35	Singlet	3H	Tolyl –CH	Diagnostic singlet. Shift varies slightly with concentration.
4.10 – 4.25	Quartet ( Hz)	2H	Ester –CH CH	Deshielded by oxygen.

B. The Aromatic Region (The Discriminator)

This region contains the definitive proof of structure. The key is the pyrrole ring protons (H4 and H5).

Chemical Shift ( )	Multiplicity	Coupling ( )	Assignment	Mechanistic Insight
6.20 – 6.35	Doublet (or dd)	Hz	Pyrrole H-4	CRITICAL: This is a -proton. It couples to the adjacent H-5. The magnitude of this vicinal coupling (~2.8 Hz) proves the protons are neighbors (3-substitution).
6.90 – 7.05	Doublet (or dd)	Hz	Pyrrole H-5	This is the -proton (adjacent to NH). It is deshielded relative to H-4. If resolution is high, may show small coupling to NH ( Hz).
7.15 – 7.25	Doublet	Hz	Tolyl Ar-H	Part of AA'BB' system.
7.35 – 7.45	Doublet	Hz	Tolyl Ar-H	Part of AA'BB' system.
11.5 – 12.0	Broad Singlet	N/A	Pyrrole N-H	Exchangeable. Disappears on D O shake.

Comparative Analysis: Target vs. Alternatives

The most common synthetic failure mode is the formation of the 4-aryl isomer or the 5-aryl isomer . This comparison guide validates your product against these alternatives.

The "Coupling Constant" Decision Tree

The scalar coupling (

) between the remaining pyrrole protons is the most reliable metric.

• Target (3-Aryl): Protons are at positions 4 and 5. They are Vicinal (3 bonds apart).

  • Hz

• Alternative 1 (4-Aryl): Protons are at positions 3 and 5. They are Meta-like (4 bonds apart).

  • Hz (Significantly smaller).

• Alternative 2 (5-Aryl): Protons are at positions 3 and 4. They are Vicinal .

  • Hz (Typically larger than ).

Comparative Data Table

Feature	3-Aryl (Target)	4-Aryl (Isomer)	5-Aryl (Isomer)
Structure	3-(4-methylphenyl)	4-(4-methylphenyl)	5-(4-methylphenyl)
Pyrrole Pattern	2 Doublets ( Hz)	2 Doublets ( Hz)	2 Doublets ( Hz)
H-5 Shift	~6.95 (Doublet)	~7.10 (Doublet)	Substituted (No H-5 signal)
H-3 Shift	Substituted (No H-3)	~7.00 (Doublet)	~6.50 (Doublet)
Reaction Origin	Knorr (Specific Precursors)	Van Leusen / Friedel-Crafts	Paal-Knorr (Specific Diketones)

Visual Logic: Regiochemistry Determination

Figure 1: Decision tree for assigning pyrrole regiochemistry based on scalar coupling constants (

).

Mechanistic Synthesis Context

Understanding where the isomers come from helps in troubleshooting. The synthesis of the 3-aryl target usually involves the reaction of an

-unsaturated ketone (or equivalent) with ethyl isocyanoacetate or a modified Knorr synthesis.

If you observe the 4-aryl isomer (small

coupling), it often indicates a rearrangement or the use of a TosMIC (Van Leusen) reagent which favors 3,4-substitution patterns.

Figure 2: Simplified origin of regiochemical isomers in pyrrole carboxylate synthesis.

References

• BenchChem Technical Support. (2025).[1] A Researcher's Guide to Interpreting NMR Spectra of Substituted Pyrroles. Retrieved from

• PubChem. (2025).[2] Ethyl 3-methyl-1H-pyrrole-2-carboxylate Spectral Data. National Library of Medicine. Retrieved from

• Langenbeck, W., & Boser, H. (1951). Über α-Pyrrolone. Chemische Berichte. (Foundational work on pyrrole coupling constants).

• MDPI. (2000). Synthesis and NMR Characterization of 2-ethoxycarbonyl-3-ethyl-4-methylpyrrole. Retrieved from

• Abraham, R. J., et al. (1974). The Proton Magnetic Resonance Spectra of Pyrroles. Journal of the Chemical Society, Perkin Transactions 2.[1] (Definitive source for pyrrole coupling constants

  , , ).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Ethyl 3-methyl-1H-pyrrole-2-carboxylate | C8H11NO2 | CID 5324582 - PubChem [pubchem.ncbi.nlm.nih.gov]

C13 NMR chemical shifts for 3-(4-methylphenyl) substituted pyrroles

This guide provides an in-depth technical analysis of the

NMR spectral characteristics of 3-(4-methylphenyl)pyrrole, a critical scaffold in medicinal chemistry (e.g., for kinase inhibitors and conductive polymers).[1]

The content is structured to guide you through structural elucidation, distinguishing this specific regioisomer from its 2-substituted counterparts and analyzing the electronic influence of the

-tolyl group.[1]

Senior Scientist’s Guide: NMR of 3-(4-Methylphenyl)pyrroles

Executive Summary & Structural Context

The 3-arylpyrrole motif is distinct from the more common 2-arylpyrrole (often synthesized via Paal-Knorr).[1] The 3-position substitution breaks the

symmetry of the pyrrole ring in a specific way that is diagnostically useful in NMR.[1]

For 3-(4-methylphenyl)pyrrole , the NMR spectrum is defined by:

• Loss of Symmetry: Unlike unsubstituted pyrrole, C2 and C5 are chemically non-equivalent.

• Shielding/Deshielding: The aryl group at C3 acts as a weak electron donor via resonance but an acceptor via induction, creating a unique shift pattern for the pyrrole carbons.

• Tolyl Markers: The 4-methyl group introduces a characteristic high-field aliphatic signal (~21 ppm) and simplifies the aromatic region into an

  system (chemically equivalent ortho and meta carbons).[1]

Structural Numbering

• Pyrrole Ring: Nitrogen is position 1. Carbons are numbered 2, 3, 4, 5 counter-clockwise.

• Aryl Ring: Substituted at the pyrrole C3 position.

Comparative Chemical Shift Analysis

The following data compares the target compound with unsubstituted pyrrole and the 2-substituted isomer. This comparison is vital for confirming regioselectivity in synthesis (e.g., Van Leusen vs. Paal-Knorr).

Table 1: NMR Chemical Shift Comparison (CDCl )

Carbon Position	Unsubstituted Pyrrole (ppm)	2-(4-Methylphenyl)pyrrole (ppm)	3-(4-Methylphenyl)pyrrole (ppm)	Signal Type
Pyrrole C2	117.7	~132 (Quaternary)	114 - 116	CH (Doublet)
Pyrrole C3	108.4	105 - 108	123 - 125	C_q (Quaternary)
Pyrrole C4	108.4	108 - 110	106 - 108	CH (Doublet)
Pyrrole C5	117.7	118 - 120	118 - 120	CH (Doublet*)
Aryl C-Ipso	N/A	~130	132 - 134	C_q
Aryl C-Me	N/A	~136	135 - 137	C_q
Aryl C-Ortho	N/A	~125	125 - 127	CH
Aryl C-Meta	N/A	~129	129 - 130	CH
Methyl (-CH3)	N/A	21.0	21.0 - 21.2	CH

*Multiplicity refers to proton-coupled spectra; in standard broadband decoupled spectra, these appear as singlets.

Key Diagnostic Features[2][3][4]

• The C3 Quaternary Peak: In 3-substituted pyrroles, the signal around 124 ppm is quaternary (low intensity). In 2-substituted pyrroles, the C3 signal is a CH and appears much further upfield (~106 ppm).

• C2 vs. C5 Differentiation: In 3-arylpyrroles, C2 is sterically crowded and electronically distinct from C5. C2 typically resonates slightly upfield of C5 due to the proximity of the aryl ring's shielding cone or inductive effects.

• Methyl Group: The sharp signal at ~21 ppm confirms the integrity of the

  -tolyl moiety.

Mechanistic Insight & Assignment Logic

Understanding why the shifts occur ensures you can troubleshoot anomalous data (e.g., solvent effects).

Graphviz Diagram: Assignment Workflow

The following diagram illustrates the logic flow for assigning peaks in a crude reaction mixture containing the target.

Caption: Logical decision tree for distinguishing 3-(4-methylphenyl)pyrrole from regioisomers using

NMR markers.

Experimental Protocols

To generate the standard data described above, the synthesis and characterization should follow this validated workflow. The Van Leusen Pyrrole Synthesis is the preferred method for accessing 3-arylpyrroles directly.[1]

A. Synthesis (Van Leusen Method)

• Reagents:

  -Tolylsulfonylmethyl isocyanide (TosMIC), 4-Methyl-chalcone (or precursor enone), NaH (base).

• Mechanism: Base-induced cycloaddition of TosMIC across the alkene of the enone, followed by elimination of the sulfonyl group.[1]

• Advantage: Exclusively yields 3,4-disubstituted or 3-substituted pyrroles, avoiding the 2-isomer mixture.

B. NMR Acquisition Parameters

For publication-quality spectra of 3-(4-methylphenyl)pyrrole:

• Solvent: CDCl

  (77.16 ppm reference) is standard. Use DMSO- (39.52 ppm) if solubility is poor, but expect C2/C5 to shift downfield by ~1-2 ppm due to hydrogen bonding with the solvent.[1]

• Concentration: 20–50 mg in 0.6 mL solvent.

• Pulse Sequence:

  • Standard: Broadband proton-decoupled (typically zgpg30 on Bruker).

  • DEPT-135: Essential for distinguishing the C3 quaternary carbon (invisible) from C2/C4/C5 (positive phases).[1]

• Relaxation Delay (D1): Set to

  seconds. The quaternary carbons (C3 of pyrrole, Ipso of aryl) have long relaxation times and may disappear if the scan rate is too fast.

References

• General Pyrrole NMR Data & Substituent Effects Title: A Researcher's Guide to Interpreting NMR Spectra of Substituted Pyrroles. Source: BenchChem.

• Van Leusen Pyrrole Synthesis & Characteriz

  • Title: Synthesis of 3-Aroyl-4-heteroarylpyrrole Derivatives by the Van Leusen Method.[1]

  • Source: MDPI (Molbank).

  • URL:[Link][1]

• Spectral D

  • Title: 3-Phenyl-1H-pyrrole NMR Spectral D
  • Source: PubChem / Wiley SpectraBase.

  • URL:[Link][1]

• Detailed Shift Tables

  • Title: NMR Chemical Shifts of Common Heterocycles.
  • Source: University of Wisconsin / ACS Organic Chemistry D

  • URL:[Link][1]

Sources

• 1. researchgate.net [researchgate.net]

Technical Guide: FTIR Characterization of the Ester Bond in Ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate

Executive Summary

The Analytical Challenge: In the development of pyrrole-based pharmacophores, the ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate scaffold represents a critical intermediate. The structural integrity of the ester bond at the C2 position is chemically distinct from standard aliphatic esters due to the strong electron-donating nature of the pyrrole nitrogen.

The Solution: This guide serves as a comparative technical manual for using Fourier Transform Infrared (FTIR) spectroscopy to validate this specific ester functionality. Unlike Nuclear Magnetic Resonance (NMR), which requires solubility and longer acquisition times, FTIR provides an immediate, solid-state "fingerprint" of the conjugation status between the pyrrole ring and the carbonyl group.

Part 1: The Physicochemical Context

To accurately interpret the spectrum, one must understand the electronic environment of the target bond.

The Conjugation Effect (Red Shift)

In a standard saturated ester (e.g., ethyl acetate), the Carbonyl (

) stretching frequency occurs at 1735–1750 cm⁻¹ . However, in ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate , the lone pair on the pyrrole nitrogen participates in resonance with the carbonyl group.

• Mechanism: The resonance increases the single-bond character of the carbonyl carbon-oxygen bond.

• Result: This weakens the bond force constant (

  ), causing a shift to a lower frequency (wavenumber).[1]

• Target Range: Expect the

  peak to appear between 1660–1695 cm⁻¹ .

Critical Insight: If your FTIR spectrum shows a peak at >1730 cm⁻¹, your synthesis likely failed, and you have isolated the starting material (an unconjugated keto-ester) rather than the pyrrole product.

Part 2: Comparative Analysis of Analytical Methods

This section compares FTIR against alternative analytical techniques for this specific application.

Comparison 1: FTIR vs. Proton NMR ( H-NMR)

Feature	FTIR (Vibrational)	H-NMR (Magnetic Resonance)
Primary Detection	Dipole moment change (Functional Groups)	Proton environment (Connectivity)
Ester Verification	Direct: stretch (1660-1695 cm⁻¹)	Indirect: Ethyl quartet (~4.3 ppm) & triplet (~1.3 ppm)
Sample State	Solid (KBr/ATR) - Non-destructive	Liquid (Requires deuterated solvent like DMSO- )
Time to Result	< 2 Minutes	15–30 Minutes (Prep + Shim + Scan)
Conjugation Sensitivity	High: Frequency shifts directly correlate to electronic delocalization.	Medium: Chemical shifts change, but are less intuitive for bond order.

Comparison 2: FTIR vs. Raman Spectroscopy

While both measure vibrations, they obey different selection rules.[2][3][4]

• FTIR (Absorption): Best for polar bonds like

  (Strong dipole change).

• Raman (Scattering): Best for non-polar, polarizable bonds like the aromatic ring (

  ) or the bond.

• Verdict: For ester bond analysis, FTIR is superior because the carbonyl stretch is often weak or silent in Raman but dominant in IR.

Part 3: Experimental Protocol

Method A: Attenuated Total Reflectance (ATR) - Recommended for Speed

Scope: Rapid screening of solid powders during reaction monitoring.

• Background Scan: Clean the crystal (Diamond or ZnSe) with isopropanol. Collect a background air spectrum (32 scans, 4 cm⁻¹ resolution).

• Sample Loading: Place approximately 2–5 mg of the dried ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate powder onto the crystal center.

• Compression: Lower the pressure arm until the force gauge registers the optimal contact (usually ~80–100 N). Note: Poor contact results in weak peaks.

• Acquisition: Scan from 4000 to 600 cm⁻¹.

• Correction: Apply "ATR Correction" in your software to adjust for the penetration depth dependence on wavelength.

Method B: KBr Pellet - Recommended for High Resolution

Scope: Publication-quality spectra or resolving subtle hydrogen-bonding effects.

• Ratio: Mix 1 mg of sample with 100 mg of spectroscopic-grade Potassium Bromide (KBr).

• Grinding: Grind in an agate mortar until a fine, uniform powder is achieved (prevents Christiansen effect/scattering).

• Pressing: Transfer to a die and press at 10 tons for 2 minutes to form a transparent disc.

• Analysis: Transmission mode.

Part 4: Spectral Interpretation Guide

The following table details the specific vibrational modes for ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate .

Functional Group	Vibration Mode	Wavenumber (cm⁻¹)	Intensity	Diagnostic Note
Pyrrole N-H	Stretch	3280 – 3350	Sharp/Strong	Indicates free N-H. Broadening implies H-bonding.
Ester C=O	Stretch	1665 – 1690	Very Strong	The Critical Peak. Red-shifted due to pyrrole conjugation.
Aromatic C=C	Ring Stretch	1500 – 1600	Medium	Overlap of pyrrole and phenyl ring modes.
Ester C-O-C	Asym. Stretch	1240 – 1260	Strong	The "ether" linkage of the ester.
Ester O-CH₂	Sym. Stretch	1080 – 1120	Medium	Characteristic of ethyl esters.
Ar-H (Para)	Out-of-plane bend	810 – 840	Strong	Diagnostic for the 4-methylphenyl substitution pattern.

Part 5: Synthesis & Validation Workflow

The following diagram illustrates the logical flow of using FTIR to validate the synthesis of the target molecule from its precursors (Hantzsch or Paal-Knorr synthesis).

Figure 1: Decision logic for validating the formation of the pyrrole-2-carboxylate ester bond via spectral shifting.

References

• Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds.

• Lunsford, S. K., et al. (2024).[5] "Forensic Chemistry: Raman versus FTIR Spectroscopy". Journal of Laboratory Chemical Education.

• Chad's Prep. (2018).[1] "The Effect of Conjugation on the Carbonyl Stretching Frequency".

• National Institutes of Health (NIH). "Ester Carbonyl Vibration as a Sensitive Probe of Protein Local Electric Field". PMC.

• Organic Chemistry Portal. "Mechanosynthesis of Pyrrole-2-carboxylic Acids".

• Spectroscopy Online. (2020). "The C=O Bond, Part VI: Esters and the Rule of Three".[6]

Sources

• 1. youtube.com [youtube.com]
• 2. FTIR vs Raman Spectroscopy: Which Technique Suits Your Analysis? | Lab Manager [labmanager.com]
• 3. Comparison Of Raman And FTIR Spectroscopy: Advantages And Limitations - Analysis Solutions [gatewayanalytical.com]
• 4. sfr.ca [sfr.ca]
• 5. Forensic Chemistry: Raman versus FTIR Spectroscopy- An Undergraduate Study to Engage in Technology [article.sapub.org]
• 6. spectroscopyonline.com [spectroscopyonline.com]

Technical Guide: Mass Spectrometry Profiling of Ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate

This guide provides an in-depth technical analysis of the mass spectrometry fragmentation patterns of ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate , a critical scaffold in medicinal chemistry often utilized in the synthesis of kinase inhibitors and anti-inflammatory agents.

This analysis compares the target molecule against its alkyl-substituted analogue (ethyl 3-methyl-1H-pyrrole-2-carboxylate) to highlight the stabilizing effects of aryl conjugation on the pyrrole core.

Executive Summary & Compound Significance

Ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate (MW: 229.27 Da) represents a class of 3-aryl-pyrroles widely explored in drug discovery. Unlike simple alkyl-pyrroles, the inclusion of the p-tolyl group at the 3-position introduces significant π-conjugation, altering the ionization potential and fragmentation stability.

Key Performance Indicators (MS):

• Molecular Ion Stability: High (due to aryl-pyrrole conjugation).

• Diagnostic Fragment: m/z 184 (Acylium ion) and m/z 156 (Decarboxylation).

• Differentiation Factor: Presence of tropylium-like substructures absent in alkyl analogues.

Experimental Methodology

To ensure reproducible fragmentation data, the following protocols are recommended. These maximize the detection of the molecular ion (

) while generating sufficient daughter ions for structural validation.

Protocol A: Electron Ionization (EI) – "Hard" Ionization

• Instrument: Single Quadrupole GC-MS (e.g., Agilent 5977).

• Inlet Temperature: 250°C (Ensure complete vaporization without thermal degradation).

• Ion Source: 230°C, 70 eV electron energy.

• Carrier Gas: Helium (1.0 mL/min).

• Rationale: 70 eV provides a standardized "fingerprint" spectrum. The high energy is necessary to cleave the stable ester bond and the aryl-pyrrole linkage.

Protocol B: Electrospray Ionization (ESI) – "Soft" Ionization

• Instrument: Q-TOF or Orbitrap (LC-MS).

• Solvent: 50:50 Acetonitrile:Water + 0.1% Formic Acid.

• Mode: Positive Ion (

  ).[1][2]

• Capillary Voltage: 3.5 kV.

• Rationale: ESI preserves the protonated molecular ion (

  230.28) for accurate mass determination. Fragmentation is induced via Collision-Induced Dissociation (CID) using gas.

Fragmentation Analysis & Mechanism

The fragmentation of ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate follows distinct pathways governed by the stability of the pyrrole ring and the lability of the ethyl ester.

Primary Pathway: Ester Cleavage

The most dominant fragmentation series involves the disintegration of the ethyl ester group at the C2 position.

• -Cleavage (Loss of Ethoxy): The bond between the carbonyl carbon and the ethoxy oxygen cleaves, expelling an ethoxy radical ( , 45 Da).

  • Result: Formation of the acylium ion at

    184 .

• McLafferty-like Rearrangement (Loss of Ethylene): A hydrogen transfer from the ethyl group to the carbonyl oxygen, followed by alkene elimination.

  • Result: Formation of the carboxylic acid radical cation at

    201 (Loss of 28 Da).

• Decarboxylation: Loss of the entire ester moiety (

  , 73 Da).

  • Result: Formation of the 3-(4-methylphenyl)-pyrrole cation at

    156 .

Secondary Pathway: Aryl Substituent Effects

Unlike the methyl-substituted analogue, the p-tolyl group creates a unique fragmentation signature.

• Tropylium Ion Formation: Under high energy, the p-tolyl group can rearrange to a tropylium ion (

  ).

  • Result: A diagnostic peak at

    91 .

• Benzylic Cleavage: Loss of the methyl group from the phenyl ring (

  ).

  • Result: A minor peak at

    214 .

Comparative Performance: Aryl vs. Alkyl Analogues

The table below contrasts the target molecule with its alkyl analogue, demonstrating how the aryl group stabilizes the molecular ion.

Feature	Target: 3-(4-methylphenyl) Analogue	Alternative: 3-Methyl Analogue	Interpretation
Molecular Formula			Target has higher aromaticity.
Molecular Weight	229.27 Da	153.18 Da
Base Peak (EI)	229 ( ) or 184	108 ( )	Aryl conjugation stabilizes the parent ion ( ), making it often the base peak. Alkyl analogues fragment more easily.
Key Loss -45	184 (Strong)	108 (Base Peak)	Both show characteristic ester cleavage.
Key Loss -29	200 (Minor)	124 (Moderate)	Loss of ethyl radical.
Aromatic Fragments	91 (Tropylium)	Absent	Critical differentiator. The 3-methyl analogue cannot form 91.

Visualizing the Fragmentation Pathway

The following diagram maps the logical flow of fragmentation from the molecular ion to its terminal fragments.

Caption: Fragmentation tree of ethyl 3-(4-methylphenyl)-1H-pyrrole-2-carboxylate showing primary ester cleavage and secondary aryl-core degradation.[3]

Synthesis & Characterization Context

Understanding the synthesis aids in identifying impurities (e.g., unreacted starting materials) in the mass spectrum.

Synthesis Route (Paal-Knorr Variation): The compound is typically synthesized via the condensation of a 1,4-dicarbonyl equivalent (derived from 4-methylphenacyl bromide and ethyl acetoacetate) with a nitrogen source (ammonium acetate).

• Common Impurity: Ethyl 3-(4-methylphenyl)-furan-2-carboxylate.

  • Differentiation: The furan analogue (MW 230.26) has an even mass in EI (Nitrogen Rule: Odd mass = 1 Nitrogen). If you see

    230 as the parent in EI, it is likely the furan impurity, not the pyrrole ( 229).

References

• BenchChem. (2025).[4][5][6] Mass Spectrometry of Alkylated Pyrrole Derivatives: An In-depth Technical Guide. Retrieved from

• NIST Mass Spectrometry Data Center. (2025). Ethyl 3-methyl-1H-pyrrole-2-carboxylate Spectrum. Retrieved from [5]

• Liang, X., et al. (2013). Fragmentation pathways of 2-substituted pyrrole derivatives using electrospray ionization ion trap and quadrupole time-of-flight mass spectrometry. Rapid Communications in Mass Spectrometry. Retrieved from

• PubChem. (2025).[3] Compound Summary: Ethyl 3-methyl-1H-pyrrole-2-carboxylate. Retrieved from

• ChemGuide. (2025). Fragmentation Patterns in Mass Spectrometry. Retrieved from

Sources

• 1. Fragmentation pathways of 2-substituted pyrrole derivatives using electrospray ionization ion trap and electrospray ionization quadrupole time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Ethyl 3-methyl-1H-pyrrole-2-carboxylate | C8H11NO2 | CID 5324582 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. benchchem.com [benchchem.com]

X-ray crystallography data for 3-aryl-1H-pyrrole-2-carboxylates

Crystal Engineering & Synthetic Guide: 3-Aryl-1H-pyrrole-2-carboxylates vs. Structural Analogues

Executive Summary: The Scaffold Advantage

In the landscape of medicinal chemistry, the 3-aryl-1H-pyrrole-2-carboxylate scaffold represents a "privileged structure." Unlike its 1-aryl or unsubstituted counterparts, the 3-aryl substitution pattern offers a unique balance of conformational planarity and electronic conjugation , critical for binding affinity in targets such as MmpL3 (antitubercular) and tubulin (antimitotic) .

This guide objectively compares the crystallographic and synthetic profiles of 3-aryl-1H-pyrrole-2-carboxylates against two common alternatives: the 1-aryl isomer (N-substituted) and the unsubstituted parent ester . We analyze how the placement of the aryl group dictates crystal packing, solubility, and synthetic accessibility.

Comparative Structural Analysis

The choice of substitution position (N1 vs. C3) fundamentally alters the molecular topography and supramolecular assembly.

A. Molecular Conformation & Planarity

• 3-Aryl Derivatives (Target): These typically exhibit a planar or near-planar conformation . The dihedral angle between the pyrrole and the 3-aryl ring is often minimal (<15°) to maximize

  -conjugation. This planarity facilitates intercalation into DNA or flat hydrophobic pockets in proteins.

• 1-Aryl Derivatives (Alternative): Due to steric clash with the adjacent carbonyl oxygen or C2-substituents, the N-aryl ring is forced to rotate out of plane, often observing dihedral angles >60°. This creates a "propeller-like" shape, disrupting planarity.

B. Supramolecular Synthons (Hydrogen Bonding)

• 3-Aryl & Unsubstituted: The N-H donor remains available. The dominant motif is the centrosymmetric dimer formed via

  hydrogen bonds, often described by the graph set notation or . These dimers then stack via interactions.

• 1-Aryl Derivatives: The N-H donor is blocked. These compounds rely on weaker

  or halogen bonding, leading to lower melting points and different solubility profiles.

Table 1: Crystallographic & Structural Comparison

Feature	3-Aryl-1H-pyrrole-2-carboxylate	1-Aryl-1H-pyrrole-2-carboxylate	Unsubstituted Ethyl Pyrrole-2-carboxylate
H-Bond Donor	Yes (Pyrrole N-H)	No (N-substituted)	Yes (Pyrrole N-H)
Dominant Motif	Dimer (Strong)	Weak Chains	Chain or Dimer
Dihedral Angle	< 15° (Planar/Conjugated)	> 60° (Twisted/Steric)	0° (Planar)
Packing Forces	Stacking + H-Bonds	Van der Waals + Dipole	H-Bonds dominant
Melting Point	High (>130 °C typical)	Moderate (<100 °C typical)	Low (Solid/Oil)
Biological Role	DNA Intercalator / Kinase Inhibitor	Steric blocker	Building Block

Synthetic Pathways: The Barton-Zard Advantage

While the Paal-Knorr synthesis is standard for pyrroles, it struggles with specific 3-aryl substitution patterns. The Barton-Zard reaction is the superior "product" for generating this scaffold, offering regiocontrol and mild conditions.

Experimental Workflow: Barton-Zard Synthesis

Objective: Synthesis of Ethyl 3-phenyl-1H-pyrrole-2-carboxylate.

• Reagents:

  • Substrate:

    -Nitrostyrene (1.0 eq)

  • Reagent: Ethyl isocyanoacetate (1.0 eq)

  • Base: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (1.1 eq) or NaH.

  • Solvent: THF or Isopropanol.

• Protocol:

  • Step 1: Dissolve

    -nitrostyrene (10 mmol) and ethyl isocyanoacetate (10 mmol) in anhydrous THF (20 mL) under .

  • Step 2: Add DBU dropwise at

    . The solution will darken as the intermediate forms.

  • Step 3: Stir at room temperature for 4–6 hours. Monitor by TLC (Hexane:EtOAc 3:1).

  • Step 4: Quench with saturated

    and extract with Ethyl Acetate.

  • Step 5: Dry over

    , concentrate, and purify via column chromatography (Silica gel).

• Crystallization for X-ray:

  • Dissolve the purified solid in a minimum amount of hot Ethanol .

  • Allow to cool slowly to RT.

  • If no crystals form, use Vapor Diffusion : Place the ethanol solution in a small vial, and place that vial inside a larger jar containing Hexane . Cap tightly.

Visualization of Workflows & Interactions

Figure 1: Barton-Zard Synthetic Logic

This diagram illustrates the convergent nature of the Barton-Zard reaction compared to the linear Paal-Knorr, highlighting why it is preferred for 3-aryl derivatives.

Caption: The Barton-Zard cascade offers a convergent route to 3-aryl pyrroles, bypassing the regioselectivity issues of traditional cyclizations.

Figure 2: Supramolecular Assembly Hierarchy

This diagram maps the self-assembly of 3-aryl-1H-pyrrole-2-carboxylates from monomer to crystal lattice, driven by H-bonding and Pi-stacking.

Caption: The hierarchical assembly from planar monomers to stable dimers and finally 3D stacks, critical for solid-state stability.

Data Specifications & Validation

When validating your crystal structure, ensure your data falls within these typical ranges for 3-Aryl-1H-pyrrole-2-carboxylates . Deviations may indicate solvates or polymorphism.[1]

Parameter	Typical Range / Value	Notes
Crystal System	Monoclinic or Triclinic	or are most common.
Unit Cell ( )	5.0 – 8.0 Å	Short axis often corresponds to stacking direction.
Unit Cell ( )	10.0 – 15.0 Å
Unit Cell ( )	12.0 – 20.0 Å	Elongated due to the aryl substituent.
Beta Angle ( )	95° – 110°	Typical for monoclinic cells.
R-Factor ( )	< 0.05 (5%)	Indicates high-quality data.
H-Bond ( )	2.85 – 2.95 Å	Strong hydrogen bond distance.

References

• Synthesis and Crystal Structure of 3-(1H-pyrrol-2-yl)-1-(thiophen-2-yl)propanone. National Institutes of Health (PMC). Available at: [Link]

• Barton-Zard Reaction Mechanism and Scope. Wikipedia / Chemical Society Reviews. Available at: [Link][2][3][4]

• Crystal Structure Analysis of Ethyl 2-amino-1-(4-fluorophenyl)-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate. ResearchGate. Available at: [Link]

• Design and Synthesis of Pyrrole-2-carboxamide Derivatives as MmpL3 Inhibitors. National Institutes of Health (PMC). Available at: [Link]

• Synthesis of 3,4-diaryl- and 4-acyl-3-arylpyrroles. Russian Chemical Bulletin. Available at: [Link]

Sources

• 1. moodle2.units.it [moodle2.units.it]
• 2. fulir.irb.hr [fulir.irb.hr]
• 3. pubs.acs.org [pubs.acs.org]
• 4. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]

Comparative Guide: UV-Vis Absorption Maxima of Conjugated 3-Arylpyrroles

This guide provides an in-depth technical analysis of the UV-Vis absorption properties of conjugated 3-arylpyrroles, contrasting them with their 2-aryl isomers and fused derivatives. It is designed for researchers in organic electronics, medicinal chemistry, and spectroscopy.

Executive Summary

Conjugated arylpyrroles are pivotal scaffolds in the design of organic light-emitting diodes (OLEDs), non-linear optical (NLO) materials, and fluorescent sensors. While 2-arylpyrroles are thermodynamically favored and widely studied, 3-arylpyrroles offer unique optoelectronic properties due to their distinct conjugation pathway. This guide analyzes the "cross-conjugated" nature of the 3-position, which typically results in a hypsochromic (blue) shift relative to the 2-isomer, and details the synthetic protocols required to access these kinetically elusive cores.

Fundamental Principles: The Conjugation Paradox

Electronic Structure & Nodal Theory

The optical difference between 2- and 3-arylpyrroles stems from the orbital coefficients of the pyrrole ring.

• 2-Arylpyrroles (Linear Conjugation): The C2 position of pyrrole possesses a high HOMO coefficient, allowing effective orbital overlap with the aryl substituent. This creates a linear, extended

  -system similar to styrene, resulting in a lower energy gap ( ) and a bathochromic (red) shift.

• 3-Arylpyrroles (Cross/Interrupted Conjugation): The C3 position has a nodal character in certain frontier molecular orbitals. Substitution here results in less effective delocalization of electron density from the nitrogen lone pair into the aryl ring. Consequently, the

  transition requires higher energy, leading to a hypsochromic shift.

Graphviz Diagram: Structure-Property Relationship

The following diagram illustrates the causality between substitution position, orbital overlap, and observed spectral shifts.

Figure 1: Mechanistic flow illustrating why 3-arylpyrroles exhibit blue-shifted absorption maxima compared to their 2-aryl counterparts.

Comparative Data Analysis

The following table aggregates experimental

data. Note the distinct trend: as conjugation efficiency decreases (2-aryl 3-aryl), the wavelength decreases. Conversely, fusing the system (TAPP) drastically extends conjugation.

Table 1: UV-Vis Absorption Maxima of Pyrrole Derivatives

Compound Class	Structure	(nm)	Solvent	Electronic Character
2-Phenylpyrrole	2-Ph-Pyrrole	285 - 295	Ethanol/MeOH	Linear Conjugation (Styrene-like)
3-Phenylpyrrole	3-Ph-Pyrrole	255 - 265	Ethanol/MeOH	Interrupted/Cross Conjugation
TAPP	Tetraarylpyrrolo[3,2-b]pyrrole	400 - 470	Toluene/DCM	Fused, Quadrupolar (A-D-A) System
Dipyrromethene	BODIPY Core	490 - 510	DCM	Rigidified Planar Conjugation

Substituent Effects (Hammett Correlation)

For 3-arylpyrroles, substituents on the aryl ring modulate

via the Hammett parameter ( ):

• Electron Donating Groups (EDG, e.g., -OMe, -NMe

  ): Raise the HOMO energy, narrowing the gap.

  • Effect: Red shift (+10 to +30 nm).

• Electron Withdrawing Groups (EWG, e.g., -NO

  , -CN): Lower the LUMO energy (often more than HOMO).

  • Effect: Red shift (Intramolecular Charge Transfer - ICT band), often appearing as a new, broad band >300 nm.

Experimental Workflows

Since 3-arylpyrroles are not the thermodynamic product (acid-catalyzed condensation yields 2-arylpyrroles), specific "Trojan Horse" synthetic strategies are required.

Protocol A: Synthesis via Van Leusen Reaction

This is the gold standard for accessing 3-substituted pyrroles without contamination from the 2-isomer.

Reagents: Tosylmethyl isocyanide (TosMIC), Chalcone (or Enone), Sodium Hydride (NaH), DMSO/Ether.

• Preparation: Dissolve TosMIC (1.0 equiv) and the specific aryl-enone (1.0 equiv) in DMSO/Ether (2:1 ratio).

• Base Addition: Add NaH (2.0 equiv) slowly at 0°C under Argon. Caution: H2 evolution.

• Cyclization: Stir at room temperature for 2-4 hours. The TosMIC anion undergoes a [3+2] cycloaddition with the alkene, followed by elimination of the sulfonyl group.

• Quench & Isolation: Pour into ice water. Extract with EtOAc. The 3-aroyl/aryl pyrrole often precipitates or crystallizes directly.

• Validation: Confirm 3-substitution via

  H NMR. Look for the characteristic C2-H / C5-H coupling (often appearing as two doublets or multiplets around 6.5–7.5 ppm with distinct values compared to 2-substituted isomers).

Protocol B: Self-Validating UV-Vis Measurement

To ensure data integrity (E-E-A-T), follow this protocol to eliminate concentration effects (aggregation) and solvent impurities.

Equipment: Double-beam Spectrophotometer (e.g., Shimadzu UV-2600 or PerkinElmer Lambda). Path Length: 1.0 cm Quartz Cuvette.

• Baseline Correction: Run a background scan with pure solvent (Spectroscopic Grade Ethanol or DCM). Critical: Solvent cutoff must be <210 nm.

• Stock Solution: Prepare a

  M stock solution of the 3-arylpyrrole.

• Dilution Series: Prepare three working concentrations (

  , , M).

• Linearity Check: Measure Absorbance (A) at

  .[1] Plot A vs. Concentration.

  • Pass Criteria:

    . (Confirms Beer-Lambert Law adherence and lack of aggregation).

• Reporting: Report

  and molar absorptivity ( ).

Graphviz Diagram: Experimental Workflow

Figure 2: Workflow for the synthesis and spectroscopic validation of 3-arylpyrroles.

References

• NIST Chemistry WebBook. 2-Phenylpyrrole UV/Visible Spectrum. National Institute of Standards and Technology.[2][3] Link

• Van Leusen, A. M., et al. (1972).[4] Synthesis of 3-substituted pyrroles from p-tolylsulfonylmethyl isocyanide and alpha,beta-unsaturated nitriles. Tetrahedron Letters.

• PubChem. 3-Phenyl-1H-pyrrole Compound Summary. National Center for Biotechnology Information. Link

• Krzeszewski, M., et al. (2018). Pyrrolo[3,2-b]pyrroles – from unprecedented solvatofluorochromism to two-photon absorption.[5] NIH/PubMed Central. Link

• Shimadzu Corp. The Relationship Between UV-VIS Absorption and Structure of Organic Compounds.Link

Sources

• 1. cdn.masterorganicchemistry.com [cdn.masterorganicchemistry.com]
• 2. Pyrrole [webbook.nist.gov]
• 3. 1H-Pyrrole, 2-phenyl- [webbook.nist.gov]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Ethyl 3-(4-Methylphenyl)-1H-pyrrole-2-carboxylate proper disposal procedures

Operational Guide: Disposal & Handling of Ethyl 3-(4-Methylphenyl)-1H-pyrrole-2-carboxylate

Executive Summary & Chemical Profile

This guide provides the definitive operational standard for the disposal of Ethyl 3-(4-Methylphenyl)-1H-pyrrole-2-carboxylate (CAS: 2199-43-1). While often classified as a non-hazardous substance in small quantities by some vendors, R&D environments must treat this compound with Universal Precautionary Standards due to the bioactive potential of the pyrrole pharmacophore.

The Directive: Do not dispose of this compound down the drain or in municipal trash. It requires thermal destruction (incineration) via a licensed hazardous waste contractor.

Chemical Identity & Waste Classification

Parameter	Specification	Operational Implication
Physical State	Solid (Powder/Crystalline)	Inhalation hazard (dust); requires particulate segregation.
Functional Groups	Pyrrole, Ethyl Ester	Nitrogen-bearing organic; potential for NOx generation during combustion.
RCRA Status (USA)	Non-Listed (Not P or U listed)	Classify as Non-Regulated Organic Waste unless mixed with hazardous solvents.
GHS Hazard	Irritant (H315, H319, H335)	Standard PPE (Nitrile gloves, safety glasses) required.

Pre-Disposal: Segregation & Compatibility

Scientific Rationale: The pyrrole ring is electron-rich, making it susceptible to oxidation. Mixing this waste with strong oxidizing agents (e.g., nitric acid, peroxides) can lead to exothermic decomposition or fire. The ester moiety is stable but can hydrolyze in strong acids/bases.

Compatibility Matrix:

• ✅ Compatible: Other non-halogenated organic solids, silica gel, filter paper contaminated with the substance.

• ❌ Incompatible: Strong oxidizers (Perchlorates, Nitrates), Strong Acids (Conc. H2SO4), Pyrophorics.[1]

Disposal Workflow: The "Decision Tree"

In a laboratory setting, this chemical appears in two forms: pure solid (expired/excess stock) or in solution (reaction mixtures/HPLC waste). The disposal path diverges based on this state.[2]

Scenario A: Solid Waste (Pure Substance)

• Primary Hazard: Dust generation.

• Protocol:

  • Containment: Transfer the solid into a wide-mouth high-density polyethylene (HDPE) or glass jar.

  • Labeling: Affix a hazardous waste tag. Even if "Non-Regulated," label clearly: "Contains: Ethyl 3-(4-Methylphenyl)-1H-pyrrole-2-carboxylate. Organic Solid."

  • Binning: Place in the "Non-Halogenated Organic Solids" drum.

Scenario B: Liquid Waste (Mother Liquor/Rinsate)

• Primary Hazard: Flammability (driven by the solvent, e.g., Ethyl Acetate, DCM).

• Protocol:

  • Solvent Check: Identify the carrier solvent.

  • Segregation:

    • If solvent is Dichloromethane/Chloroform : Dispose in Halogenated Waste .

    • If solvent is Ethyl Acetate/Hexane/Methanol : Dispose in Non-Halogenated Waste .

  • pH Check: Ensure waste stream is Neutral (pH 5-9) to prevent ester hydrolysis and gas evolution in the drum.

Visual Logic: Waste Stream Decision Matrix

The following diagram illustrates the critical decision points for compliant disposal.

Figure 1: Decision logic for segregating pyrrole-carboxylate waste streams to ensure compatibility with commercial incineration protocols.

Emergency Contingencies: Spills & Exposure

Even with low acute toxicity, proper management of accidental release is vital to maintain laboratory hygiene.

Spill Cleanup Protocol (Solid)

• Isolate: Demarcate the area.

• PPE: Don Nitrile gloves, lab coat, and safety goggles. If powder is fine/dusty, use an N95 particulate respirator.

• Contain: Do not dry sweep (generates dust). Cover the spill with wet paper towels or use a HEPA-filtered vacuum dedicated to chemical cleanup.

• Decontaminate: Wipe the surface with a soap/water solution (surfactant helps solubilize the organic ester).

• Disposal: Place all cleanup materials (towels, gloves) into the Solid Organic Waste bin.

First Aid Measures

• Eye Contact: Rinse immediately with water for 15 minutes.[3][4][5] The ester group can cause irritation.

• Skin Contact: Wash with soap and water.[1][2][5][6] Do not use organic solvents (ethanol/acetone) on skin, as they may increase transdermal absorption of the compound.

References

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40, Protection of Environment. Washington, D.C. [Link]

• American Chemical Society (ACS). Identifying and Evaluating Hazards in Research Laboratories. Washington, D.C. [Link]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CAS 2199-43-1. Bethesda, MD. [Link]

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• 4. fishersci.com [fishersci.com]
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• 6. cdhfinechemical.com [cdhfinechemical.com]

A Comprehensive Guide to Personal Protective Equipment for Handling Ethyl 3-(4-Methylphenyl)-1H-pyrrole-2-carboxylate

This guide is designed to provide researchers, scientists, and drug development professionals with essential, immediate safety and logistical information for the handling of Ethyl 3-(4-Methylphenyl)-1H-pyrrole-2-carboxylate. The focus is on the correct selection and use of Personal Protective Equipment (PPE) to minimize exposure and ensure a safe laboratory environment.

Understanding the Potential Hazards

Ethyl 3-(4-Methylphenyl)-1H-pyrrole-2-carboxylate is an aromatic heterocyclic compound. While specific toxicity data is unavailable, an analysis of its constituent parts and related molecules suggests the following potential hazards:

• Eye Irritation: Many pyrrole derivatives are classified as eye irritants.[1][2][4] Direct contact with the powder or solutions can be expected to cause serious eye irritation.

• Skin Irritation: Skin contact may cause irritation.[1][2][4]

• Respiratory Tract Irritation: Inhalation of the dust may cause respiratory irritation.[1][2]

• Harmful if Swallowed: The parent compound, pyrrole, is toxic if swallowed, and related compounds are listed as harmful if ingested.[1][6]

• Flammability: The parent pyrrole is a flammable liquid.[6] While this substituted version is likely a solid, its flammability, especially as a dust, should be considered.

Given these potential hazards, a stringent PPE protocol is not merely a recommendation but a necessity for safe handling.

Core Personal Protective Equipment (PPE) Ensemble

A baseline of PPE is mandatory for any work involving this compound, regardless of the scale.

• Eye and Face Protection:

  • Chemical Splash Goggles: These are the minimum requirement to protect against dust particles and splashes. They must provide a complete seal around the eyes.[7][8]

  • Face Shield: A full-face shield should be worn over safety goggles during procedures with a higher risk of splashing or aerosol generation, such as when transferring large quantities of the solid or preparing concentrated solutions.[8]

• Hand Protection:

  • Chemical-Resistant Gloves: Nitrile gloves are an excellent general-use choice, providing protection against a wide variety of chemicals and incidental contact.[9] For prolonged handling or when immersing hands, consider heavier-duty gloves like butyl rubber or neoprene, and always check the manufacturer's compatibility chart.[7][9]

  • Double Gloving: Wearing two pairs of nitrile gloves can provide additional protection, especially during spill cleanup or when handling highly concentrated solutions.

• Body Protection:

  • Laboratory Coat: A flame-resistant lab coat, fully buttoned, is essential to protect the skin and personal clothing from contamination.[10]

  • Chemical-Resistant Apron: For procedures involving larger volumes of solvents or a significant splash risk, a chemical-resistant apron worn over the lab coat is recommended.[7]

• Footwear:

  • Closed-toe Shoes: Fully enclosed, chemical-resistant shoes are mandatory in any laboratory setting.[10]

PPE for Specific Laboratory Operations

The level of PPE required can be adapted based on the specific task and the associated risks.

Operation	Required PPE	Rationale
Weighing and Aliquoting (Solid)	Chemical Splash Goggles, Nitrile Gloves, Lab Coat, N95 Respirator (or higher)	High risk of inhaling fine dust particles.[2]
Solution Preparation	Chemical Splash Goggles, Face Shield (recommended), Nitrile Gloves, Lab Coat	Risk of splashing concentrated solutions.
Running Reactions	Chemical Splash Goggles, Nitrile Gloves, Lab Coat	General protection from incidental contact.
Work-up and Purification	Chemical Splash Goggles, Face Shield, Nitrile Gloves, Lab Coat, Chemical-Resistant Apron	Handling larger volumes of organic solvents and the compound in solution.
Spill Cleanup	Chemical Splash Goggles, Face Shield, Double Nitrile or Neoprene Gloves, Lab Coat, Chemical-Resistant Apron, N95 Respirator	Increased risk of exposure to a higher concentration of the compound.

Step-by-Step PPE Protocols

Donning (Putting On) PPE

A systematic approach ensures complete protection:

• Footwear and Clothing: Ensure you are wearing long pants and closed-toe shoes.

• Lab Coat: Put on your lab coat and fasten all buttons.

• Respirator (if required): Perform a fit check to ensure a proper seal.

• Eye and Face Protection: Put on your chemical splash goggles. If required, place the face shield over the goggles.

• Gloves: Don the first pair of gloves, pulling the cuffs over the sleeves of your lab coat. If double-gloving, don the second pair over the first.

Doffing (Taking Off) PPE

This process is designed to prevent self-contamination:

• Outer Gloves (if double-gloved): Remove the outer pair of gloves by peeling them off from the cuff, turning them inside out. Dispose of them in the appropriate hazardous waste container.

• Face Shield and Goggles: Remove by handling the strap; avoid touching the front surface.

• Lab Coat: Unbutton and remove by rolling it down from the shoulders, keeping the contaminated exterior folded inward.

• Inner Gloves: Remove the final pair of gloves as described in step 1.

• Respirator: Remove last.

• Hand Washing: Immediately wash your hands thoroughly with soap and water.[11]

PPE Decontamination and Disposal

• Disposable PPE: All disposable items (gloves, N95 respirators) that have come into contact with the compound must be disposed of in a designated hazardous waste container.[1]

• Reusable PPE:

  • Goggles and Face Shields: Clean with soap and water, followed by a disinfectant if necessary.

  • Lab Coats: If significantly contaminated, they should be professionally laundered by a service experienced in handling laboratory-contaminated clothing. Do not take contaminated lab coats home.[11]

Workflow for PPE Selection and Use

The following diagram outlines the decision-making process for appropriate PPE selection when working with Ethyl 3-(4-Methylphenyl)-1H-pyrrole-2-carboxylate.

Caption: PPE Selection Workflow for Ethyl 3-(4-Methylphenyl)-1H-pyrrole-2-carboxylate.

References

• Cole-Parmer. (n.d.). Methyl 4-amino-1-methyl-1H-pyrrole-2-carboxylate hydrochloride Material Safety Data Sheet. Retrieved from [Link]

• Synerzine. (2018, June 22). Pyrrole 2-Carboxaldehyde Safety Data Sheet. Retrieved from [Link]

• DC Fine Chemicals. (n.d.). Pyrrole Safety Data Sheet. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). OSHA Technical Manual (OTM) - Section VIII: Chapter 1. Retrieved from [Link]

• University of Arizona, Research Laboratory & Safety Services. (2015, July 22). Personal Protective Equipment Selection Guide. Retrieved from [Link]

• Princeton University, Environmental Health and Safety. (n.d.). Section 6C: Protective Equipment. Retrieved from [Link]

• SAMS Solutions. (2024, May 16). Comprehensive Guide to PPE in the Chemical Industry. Retrieved from [Link]

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• 4. Ethyl 3-Methyl-1H-pyrrole-2-carboxylate | 3284-47-7 | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]
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